2-(2-Formylphenoxy)hexanoic acid

• CAS: 138320-27-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-(2-Formylphenoxy)hexanoic Acid (CAS 138320-27-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Formylphenoxy)hexanoic acid, a molecule of interest in synthetic chemistry and pharmaceutical research. While direct literature on this specific compound is limited, this document, authored from the perspective of a Senior Application Scientist, synthesizes available data, proposes logical scientific pathways based on its structural characteristics, and explores its potential applications.

Molecular Identity and Physicochemical Properties

2-(2-Formylphenoxy)hexanoic acid is a bifunctional organic molecule characterized by a phenoxy ring substituted with a formyl (aldehyde) group and a hexanoic acid chain. This unique combination of functional groups suggests a versatile chemical reactivity and potential for diverse biological interactions.

The fundamental properties of this molecule are summarized below. These values are critical for designing experimental protocols, including reaction conditions and analytical methods.

Property	Value	Source
CAS Number	138320-27-1	[1][2][3]
Molecular Formula	C₁₃H₁₆O₄	[1]
Molecular Weight	236.26 g/mol	[1][3]
IUPAC Name	2-(2-formylphenoxy)hexanoic acid	[1]
SMILES	CCCCC(C(=O)O)OC1=CC=CC=C1C=O	[1]
Boiling Point (Predicted)	394.6 ± 17.0 °C	[2]
Density (Predicted)	1.165 ± 0.06 g/cm³	[2]
pKa (Predicted)	3.09 ± 0.10	[2]
Stereochemistry	Racemic	[3]

Note: Some physical properties are predicted and should be confirmed experimentally.

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway: Williamson Ether Synthesis

This method involves the nucleophilic substitution of a halide by an alkoxide. In this context, salicylaldehyde (2-hydroxybenzaldehyde) would serve as the nucleophile precursor, and an α-halo-hexanoic acid ester as the electrophile.

Step-by-Step Protocol:

• Deprotonation of Salicylaldehyde: Salicylaldehyde is treated with a suitable base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile (CH₃CN). This deprotonates the phenolic hydroxyl group to form the more nucleophilic sodium or potassium salt. The causality here is to increase the nucleophilicity of the oxygen atom to facilitate the subsequent substitution reaction.

• Nucleophilic Substitution: A 2-bromohexanoic acid ester (e.g., ethyl 2-bromohexanoate) is added to the reaction mixture. The phenoxide ion attacks the carbon atom bearing the bromine, displacing the bromide ion and forming the ether linkage. Using an ester of 2-bromohexanoic acid protects the carboxylic acid functionality, which would otherwise interfere with the basic conditions.

• Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid. This is typically achieved by saponification with an aqueous base (e.g., NaOH or KOH), followed by acidification with a strong acid (e.g., HCl) to protonate the carboxylate salt.

Caption: Proposed Williamson ether synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Potential Chemical Reactivity

The presence of both an aldehyde and a carboxylic acid group on a flexible ether-linked scaffold makes 2-(2-Formylphenoxy)hexanoic acid a versatile building block for further chemical modifications.

• Aldehyde Group: The formyl group can undergo a wide range of reactions, including oxidation to a carboxylic acid, reduction to an alcohol, and various condensation reactions (e.g., Wittig, aldol).

• Carboxylic Acid Group: The carboxylic acid can be converted to esters, amides, acid chlorides, and other derivatives.

• Intramolecular Reactions: The proximity of the two functional groups may allow for intramolecular cyclization reactions under certain conditions. For instance, a structurally related compound, 2-(2-formylphenoxy)acetic acid, has been shown to undergo photocyclization to form hydroxychromanones and benzofuranones.[4] This suggests that 2-(2-Formylphenoxy)hexanoic acid could exhibit similar photochemical reactivity.

Context in Pharmaceutical Science: An Amiodarone Impurity

A significant piece of information is the identification of 2-(2-Formylphenoxy)hexanoic acid as "Amiodarone Impurity 39".[1] Amiodarone is a potent class III antiarrhythmic agent, and the control of its impurities is crucial for its safety and efficacy.[5]

The presence of this molecule as an impurity suggests it may be formed during the synthesis of Amiodarone or as a degradation product.[5] Understanding its formation is vital for pharmaceutical quality control. While the exact mechanism of its formation as an impurity is not detailed in the available literature, it likely arises from side reactions involving the starting materials or intermediates in the Amiodarone synthesis.[6] The identification and synthesis of such impurities are critical for their use as reference standards in analytical method development and validation for quality control of the final drug product.[7]

Caption: Role as a reference standard in pharmaceutical quality control.

Potential Biological Activity: An Exploratory Outlook

There is currently no direct evidence for the biological activity of 2-(2-Formylphenoxy)hexanoic acid. However, based on its structural similarity to other known bioactive molecules, we can hypothesize potential areas for investigation.

Anti-inflammatory Potential

The phenoxyacetic acid scaffold is present in a number of compounds with anti-inflammatory properties.[8] For example, certain derivatives have been investigated as selective COX-2 inhibitors.[9] The cyclooxygenase (COX) enzymes are key to the synthesis of prostaglandins, which are mediators of inflammation.[9] It is plausible that 2-(2-Formylphenoxy)hexanoic acid could interact with these or other inflammatory targets.

Caption: Hypothetical inhibition of the COX-2 pathway.

Experimental Protocol for In Vitro COX-2 Inhibition Assay:

• Enzyme and Substrate Preparation: Prepare solutions of purified human recombinant COX-2 enzyme and arachidonic acid (substrate) in a suitable buffer (e.g., Tris-HCl).

• Compound Preparation: Dissolve 2-(2-Formylphenoxy)hexanoic acid in a suitable solvent (e.g., DMSO) to create a stock solution, and prepare serial dilutions.

• Incubation: In a 96-well plate, add the COX-2 enzyme, the test compound at various concentrations (and a vehicle control), and incubate for a short period (e.g., 15 minutes) at 37 °C.

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Reaction Termination and Detection: After a defined time (e.g., 10 minutes), stop the reaction and measure the amount of prostaglandin E2 (PGE2) produced using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.

This self-validating system should include a known COX-2 inhibitor (e.g., celecoxib) as a positive control to ensure the assay is performing correctly.

Analytical Methodologies

The analysis of 2-(2-Formylphenoxy)hexanoic acid in various matrices would be essential for both synthetic chemistry and pharmaceutical quality control. Standard analytical techniques for organic acids can be adapted.

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method would be suitable for the analysis of this compound. A C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer with adjusted pH) and an organic solvent (e.g., acetonitrile or methanol) would be a good starting point. Detection could be achieved using a UV detector, monitoring at a wavelength where the aromatic ring shows significant absorbance.

• Gas Chromatography (GC): For GC analysis, derivatization of the carboxylic acid group to a more volatile ester (e.g., methyl ester) would be necessary. This can be achieved by reaction with a suitable agent like diazomethane or by Fischer esterification. The aldehyde group might also need protection depending on the column and conditions used. Flame ionization detection (FID) would be a suitable detection method.[10]

Spectroscopic Characterization

Standard spectroscopic methods would be used for structural confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide detailed information about the chemical structure, including the connectivity of atoms and the chemical environment of the protons and carbons.

• Mass Spectrometry (MS): MS would be used to determine the molecular weight and fragmentation pattern, further confirming the identity of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy would show the presence of key functional groups, such as the C=O stretch of the aldehyde and carboxylic acid, and the C-O stretch of the ether.

Future Directions and Conclusion

2-(2-Formylphenoxy)hexanoic acid is a molecule with untapped potential. Its role as a pharmaceutical impurity underscores the immediate need for robust analytical methods and a reliable synthetic source for its use as a reference standard. Beyond this, its bifunctional nature makes it an interesting candidate for further chemical exploration and as a scaffold in medicinal chemistry.

Future research should focus on:

• Developing and validating a reproducible synthesis: This would enable further studies on its chemical and biological properties.

• A comprehensive evaluation of its biological activity: Screening against a panel of targets, particularly those involved in inflammation, is warranted.

• Investigating its photochemical reactivity: Exploring the potential for photocyclization could lead to novel heterocyclic compounds.

References

• PubChem. (n.d.). 2-(2-Formylphenoxy)hexanoic acid. National Center for Biotechnology Information. Retrieved from a valid URL.[1]

• ChemicalBook. (2022). 2-(2-ForMylphenoxy)hexanoic acid. Retrieved from a valid URL.[2]

• Global Substance Registration System. (n.d.). 2-(2-FORMYLPHENOXY)HEXANOIC ACID. Retrieved from a valid URL.[3]

• Kopczyńska, K., et al. (2023). Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. Organic & Biomolecular Chemistry. Retrieved from a valid URL.[4]

• Daicel Pharma. (n.d.). Amiodarone Impurities and Synthesis. Retrieved from a valid URL.[5]

• ChemicalBook. (n.d.). Amiodarone synthesis. Retrieved from a valid URL.[6]

• SynThink Research Chemicals. (n.d.). Amiodarone EP Impurities and USP Related Compounds. Retrieved from a valid URL.[7]

• Khan, I., et al. (2024). Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. Future Journal of Pharmaceutical Sciences. Retrieved from a valid URL.[8]

• Abdel-Maksoud, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... Molecules. Retrieved from a valid URL.[9]

• Scribd. (n.d.). 2-Ethylhexanoic Acid Analysis Methods. Retrieved from a valid URL.[10]

Sources

• 1. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(2-ForMylphenoxy)hexanoic acid | 138320-27-1 [chemicalbook.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Amiodarone Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 6. Amiodarone synthesis - chemicalbook [chemicalbook.com]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. scribd.com [scribd.com]

An In-depth Technical Guide to 2-(2-Formylphenoxy)hexanoic Acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Formylphenoxy)hexanoic acid is a bifunctional organic molecule that incorporates the structural features of both salicylaldehyde and a medium-chain fatty acid, hexanoic acid. Its unique architecture, featuring a reactive aldehyde, a carboxylic acid, and a phenoxy ether linkage, makes it a promising building block in medicinal chemistry and materials science. The salicylaldehyde moiety is a well-known pharmacophore found in numerous biologically active compounds, while the hexanoic acid chain can modulate lipophilicity, a critical parameter in drug design influencing absorption, distribution, metabolism, and excretion (ADME) properties.

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-(2-Formylphenoxy)hexanoic acid, a detailed synthetic protocol, its characteristic reactivity, and a prospective look at its potential applications in drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. The following table summarizes the key identifiers and predicted properties of 2-(2-Formylphenoxy)hexanoic acid.

Property	Value	Source
CAS Number	138320-27-1	[1][2][3]
Molecular Formula	C₁₃H₁₆O₄	[1][2][3]
Molecular Weight	236.26 g/mol	[1][2][3]
IUPAC Name	2-(2-formylphenoxy)hexanoic acid	[1]
SMILES	CCCCC(C(=O)O)OC1=CC=CC=C1C=O	[1][3]
InChI Key	BNHZJSWSEINXDJ-UHFFFAOYSA-N	[1][3]
Predicted Boiling Point	394.6 ± 17.0 °C	[4]
Predicted Density	1.165 ± 0.06 g/cm³	[4]
Predicted pKa	3.09 ± 0.10	[4]
Predicted XLogP3-AA	2.8	[1]
Appearance	Off-white to pale yellow solid (expected)	-
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, DMSO, and DMF; sparingly soluble in water; and soluble in nonpolar organic solvents like dichloromethane and ethyl acetate.	-

Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

The synthesis of 2-(2-Formylphenoxy)hexanoic acid can be efficiently achieved via a Williamson ether synthesis, a robust and widely employed method for forming ethers. This procedure involves the reaction of salicylaldehyde with a 2-bromohexanoic acid ester, followed by hydrolysis of the resulting ester to yield the desired carboxylic acid.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Experimental Protocol: Synthesis

Materials:

• Salicylaldehyde

• Ethyl 2-bromohexanoate

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Step 1: Synthesis of Ethyl 2-(2-formylphenoxy)hexanoate

• To a stirred solution of salicylaldehyde (1.0 eq.) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq.).

• Add ethyl 2-bromohexanoate (1.2 eq.) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain the crude ethyl 2-(2-formylphenoxy)hexanoate.

• Purify the crude product by column chromatography on silica gel if necessary.

Step 2: Hydrolysis to 2-(2-Formylphenoxy)hexanoic Acid

• Dissolve the ethyl 2-(2-formylphenoxy)hexanoate (1.0 eq.) in a mixture of methanol and 1 M aqueous sodium hydroxide solution.

• Stir the mixture at room temperature for 4-6 hours until the ester is completely hydrolyzed (monitored by TLC).

• Remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with concentrated HCl.

• A precipitate of 2-(2-Formylphenoxy)hexanoic acid should form.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Chemical Reactivity and Potential Applications

The dual functionality of 2-(2-Formylphenoxy)hexanoic acid provides a versatile platform for a variety of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

Reactivity of the Aldehyde Group

The ortho-formyl group is readily available for reactions typical of aromatic aldehydes.

• Schiff Base Formation: Condensation with primary amines yields Schiff bases (imines), which are important ligands in coordination chemistry and can exhibit a range of biological activities.[5]

• Reductive Amination: Reaction with an amine in the presence of a reducing agent (e.g., sodium cyanoborohydride) provides secondary amines.

• Wittig Reaction: Reaction with phosphorus ylides can be used to introduce carbon-carbon double bonds.

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, yielding a dicarboxylic acid derivative.

• Reduction: The aldehyde can be reduced to a primary alcohol.

Caption: Key reactions of the aldehyde group.

Reactivity of the Carboxylic Acid Group

The hexanoic acid moiety allows for transformations characteristic of carboxylic acids.

• Esterification: Reaction with alcohols under acidic conditions or using coupling agents yields esters.

• Amide Formation: Reaction with amines using coupling agents (e.g., DCC, EDC) forms amides.

• Reduction: The carboxylic acid can be reduced to a primary alcohol using strong reducing agents like lithium aluminum hydride.

Caption: Key reactions of the carboxylic acid group.

Potential Applications in Drug Discovery

The unique combination of a salicylaldehyde scaffold and a lipid chain suggests several potential applications in drug development:

• Scaffold for Novel Therapeutics: The molecule can serve as a starting point for the synthesis of libraries of compounds to be screened for various biological activities. Salicylaldehyde derivatives are known to possess antimicrobial, anti-inflammatory, and anticancer properties.

• Linker for Prodrugs and Bioconjugates: The carboxylic acid or aldehyde can be used to attach the molecule to other active pharmaceutical ingredients (APIs) to create prodrugs with improved pharmacokinetic profiles or for targeted drug delivery.

• Modulation of Physicochemical Properties: The hexanoic acid chain can be modified to fine-tune the lipophilicity and other drug-like properties of a lead compound.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic, aldehydic, and aliphatic protons.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aldehydic proton (-CHO)	9.8 - 10.5	Singlet
Aromatic protons	6.9 - 7.9	Multiplets
α-proton (-CH(O)-COOH)	4.5 - 5.0	Triplet
Carboxylic acid proton (-COOH)	10.0 - 13.0	Broad Singlet
Methylene protons (-CH₂-)	0.9 - 2.2	Multiplets
Terminal methyl protons (-CH₃)	0.8 - 1.0	Triplet

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon skeleton.

Carbon	Predicted Chemical Shift (δ, ppm)
Aldehydic carbon (-CHO)	188 - 195
Carboxylic acid carbon (-COOH)	170 - 180
Aromatic carbons	115 - 160
α-carbon (-CH(O)-COOH)	70 - 80
Aliphatic carbons (-CH₂-, -CH₃)	14 - 40

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic acid)	2500 - 3300	Broad
C-H (Aromatic)	3000 - 3100	Medium
C-H (Aliphatic)	2850 - 2960	Medium-Strong
C=O (Aldehyde)	1690 - 1715	Strong
C=O (Carboxylic acid)	1700 - 1725	Strong
C=C (Aromatic)	1450 - 1600	Medium
C-O (Ether)	1200 - 1275 (asymmetric), 1020 - 1075 (symmetric)	Strong

Mass Spectrometry (Predicted Fragmentation)

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M⁺) at m/z 236. Key fragmentation pathways would likely involve:

• α-cleavage: Loss of the butyl radical (C₄H₉) from the hexanoic acid chain.

• Loss of the carboxylic acid group: Fragmentation to lose COOH (45 Da).

• Cleavage of the ether bond: Leading to fragments corresponding to the salicylaldehyde and hexanoic acid moieties.

• McLafferty rearrangement: If sterically feasible, this could lead to the loss of a neutral alkene molecule.

Conclusion

2-(2-Formylphenoxy)hexanoic acid is a versatile molecule with significant potential as a building block in organic synthesis, particularly in the realm of medicinal chemistry. Its combination of a reactive aldehyde, a modifiable carboxylic acid, and a lipophilic alkyl chain provides a rich platform for the development of novel compounds with tailored properties. While experimental data on this specific molecule is limited, its synthesis and reactivity can be reliably predicted based on well-established chemical principles. Further investigation into the biological activities of its derivatives is warranted and could lead to the discovery of new therapeutic agents.

References

• PubChem. 2-(2-Formylphenoxy)hexanoic acid. [Link]

• GSRS. 2-(2-FORMYLPHENOXY)HEXANOIC ACID. [Link]

• Google Patents. Synthesis of 2-(4-hydroxyphenoxy)alkanoic acids.

• Organic Syntheses. 2-bromohexanoyl chloride. [Link]

• ACS Publications. Carboxylic Acid (Bio)Isosteres in Drug Design. [Link]

• PubMed. The synthesis and evaluation of phenoxyacylhydroxamic acids as potential agents for Helicobacter pylori infections. [Link]

• UW-Madison Libraries. Spectral Database for Organic Compounds, SDBS. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of 2-Phenoxyhexanal and 2-(o-Formylphenoxy)hexanoic Acid and Its Derivatives. [Link]

• ACS Publications. Curse or Cure? A Perspective on the Developability of Aldehydes as Active Pharmaceutical Ingredients. [Link]

• The Royal Society of Chemistry. Directing Group Assistated Copper-Mediated Aroylation of Phenols Using 2-Bromoacetophenones Supporting Information. [Link]

• ACS Publications. Effect of a Substituent on the Properties of Salicylaldehyde Hydrazone Derivatives. [Link]

• PubMed Central. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. [Link]

• Royal Society of Chemistry. Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. [Link]

• MDPI. Selenium Catalyzed Oxidation of Aldehydes: Green Synthesis of Carboxylic Acids and Esters. [Link]

• SpectraBase. [Link]

• Encyclopedia.pub. Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. [Link]

• HKU. Summary: Synthesis of Salicylaldehyde and its Applications. [Link]

• Wikipedia. Phenoxy herbicide. [Link]

• Organic Syntheses. coumarone. [Link]

• PubMed Central. 3-(2-Formylphenoxy)propanoic acid. [Link]

• ACS Publications. Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes. [Link]

• P. aeruginosa Metabolome Database. salicylaldehyde (PAMDB120041). [Link]

• ScienceDirect. Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from. [Link]

• MDPI. Efficient Synthesis of 2-Ethylhexanoic Acid via N-Hydroxyphthalimide Catalyzed Oxidation of 2-Ethylhexanal with Oxygen. [Link]

• ResearchGate. Antimicrobial Properties of Substituted Salicylaldehydes and Related Compounds. [Link]

• FCT EMIS. Concept, sources, classification, nomenclature and general properties of alkanoic acids. [Link]

• ResearchGate. Simultaneous determination of hexanoic acid 2-(diethylamino)ethyl ester and mepiquat chloride by ultra-performance liquid chromatography coupled to tandem mass spectrometry. [Link]

• Lafayette College Libraries. Spectral database for organic compounds, SDBS. [Link]

• ERIC. Spectroscopy Data for Undergraduate Teaching. [Link]

• Google Patents. Production process of 2-ethyl hexanoic acid.

• NIST WebBook. Hexanoic acid, 2-[(trimethylsilyl)oxy]-, trimethylsilyl ester. [Link]

• ResearchGate. Protonated salicylaldehyde: Electronic properties. [Link]

• Bioregistry. Spectral Database for Organic Compounds. [Link]

• YouTube. SDBS database | NMR | IR | Mass | Organic compounds. [Link]

Sources

• 1. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 138320-27-1|2-(2-Formylphenoxy)hexanoic acid|BLD Pharm [bldpharm.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 2-(2-ForMylphenoxy)hexanoic acid | 138320-27-1 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Predicted Physicochemical Properties of 2-(2-Formylphenoxy)hexanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Formylphenoxy)hexanoic acid is a molecule of interest within the realms of chemical synthesis and drug discovery. As with any novel compound, a thorough understanding of its fundamental physicochemical properties is a critical prerequisite for its application, whether as a building block in complex syntheses or as a potential therapeutic agent. Properties such as boiling point and density are pivotal in determining appropriate reaction conditions, purification strategies, and formulation approaches. In the early stages of research and development, where the physical synthesis and characterization of every potential compound is unfeasible, in silico prediction methods provide an invaluable tool for initial assessment and prioritization.

This technical guide provides an in-depth analysis of the predicted boiling point and density of 2-(2-Formylphenoxy)hexanoic acid. Beyond merely presenting these values, this document will delve into the methodologies behind such predictions, offering a framework for understanding their derivation and inherent limitations. By contextualizing these predictions with experimental data from structurally analogous compounds, we aim to provide a robust and critically evaluated dataset for researchers in the field.

Predicted Physicochemical Properties of 2-(2-Formylphenoxy)hexanoic acid

Computational models are instrumental in providing initial estimations of the physicochemical properties of novel molecules. The predicted boiling point and density for 2-(2-Formylphenoxy)hexanoic acid are summarized in the table below. These values serve as a crucial starting point for experimental design and handling of the compound.

Property	Predicted Value
Boiling Point	394.6 ± 17.0 °C
Density	1.165 ± 0.06 g/cm³
pKa	3.09 ± 0.10
Table 1: Predicted Physicochemical Properties of 2-(2-Formylphenoxy)hexanoic acid. Data sourced from ChemicalBook.[1]

The Foundation of Prediction: A Methodological Overview

The prediction of physicochemical properties for organic compounds has evolved significantly with the advent of computational chemistry.[2] These methods can range from relatively simple group contribution models to more complex machine learning algorithms and quantum mechanics-based approaches.[3][4]

A widely employed and foundational approach, particularly for properties like boiling point, is the group contribution method .[1][5] This technique is predicated on the principle that the overall properties of a molecule can be approximated by the sum of the contributions of its individual functional groups.[6]

One of the classic and illustrative examples of this approach is the Joback-Reid method .[7] While more advanced methods now exist, the Joback method provides a clear and understandable framework for the principles of group contribution.[1][8]

The Joback-Reid Method: A Step-by-Step Protocol

The Joback-Reid method involves dissecting a molecule into its constituent functional groups and assigning a specific numerical contribution for each group to the property of interest.[7][8]

Step 1: Molecular Dissection The first step is to identify and count all the functional groups present in the molecule. For 2-(2-Formylphenoxy)hexanoic acid, the constituent groups would include:

• Aromatic carbons

• Alkane carbons (CH3, CH2, CH)

• An ether linkage (-O-)

• An aldehyde group (-CHO)

• A carboxylic acid group (-COOH)

Step 2: Summation of Group Contributions Each functional group has a predetermined contribution value for boiling point and density. These values are summed according to their frequency in the molecule.

Step 3: Application of the Predictive Equation The sum of the group contributions is then used in a specific linear or non-linear equation to calculate the final predicted value for the boiling point or other properties.[6]

The causality behind this experimental choice lies in its simplicity and the fact that it only requires the molecular structure as input, making it a rapid and cost-effective initial screening tool.[1]

Predictive Workflow for Physicochemical Properties

The following diagram illustrates the generalized workflow for predicting the physicochemical properties of a molecule like 2-(2-Formylphenoxy)hexanoic acid using a group contribution method.

Caption: A generalized workflow for the prediction of physicochemical properties using a group contribution method.

Authoritative Grounding through Comparative Analysis

To build confidence in the predicted values, it is instructive to compare them with the experimentally determined properties of structurally related compounds. This comparative analysis provides a "self-validating" framework by benchmarking the predictions against real-world data.

Compound	Structure	Experimental Boiling Point (°C)	Experimental Density (g/mL)
Hexanoic Acid	CH₃(CH₂)₄COOH	205.8[9][10]	0.927 at 25 °C
Salicylaldehyde	C₆H₄(OH)CHO	197[11][12][13][14][15]	1.146 at 25 °C[11]
3-Phenylpropanoic Acid	C₆H₅CH₂CH₂COOH	280[16]	1.126[16]
2-Phenylpropionic Acid	C₆H₅CH(CH₃)COOH	260-262[17]	1.1 at 25 °C[17]
Table 2: Experimental Physicochemical Properties of Structurally Related Compounds.

The predicted boiling point of 394.6 °C for 2-(2-Formylphenoxy)hexanoic acid is significantly higher than that of its simpler analogues. This is expected due to its larger molecular weight and the presence of multiple polar functional groups (carboxylic acid, aldehyde, and ether), which increase the potential for intermolecular forces such as hydrogen bonding and dipole-dipole interactions. Similarly, its predicted density of 1.165 g/cm³ is in a plausible range when compared to salicylaldehyde and phenylpropanoic acid derivatives.

Limitations of In Silico Predictions and the Imperative of Experimental Validation

While computational prediction methods are powerful tools, it is crucial to acknowledge their inherent limitations. Group contribution methods, for instance, may not fully account for complex intramolecular interactions, such as steric hindrance or the formation of intramolecular hydrogen bonds, which can influence the overall properties of a molecule.[7] The accuracy of these predictions is also dependent on the quality and diversity of the experimental data used to parameterize the models.[1]

More advanced techniques like Quantitative Structure-Property Relationship (QSPR) models and machine learning algorithms can offer higher accuracy by considering a wider range of molecular descriptors.[18][19][20][21] However, these methods can be more complex and may require larger datasets for training.

Therefore, it is imperative that these in silico predictions are ultimately validated through experimental measurement. The predicted values should be regarded as reliable estimates that can guide experimental work, but they should not be considered a substitute for empirical data in the later stages of research and development.

Conclusion

This technical guide has presented the predicted boiling point and density of 2-(2-Formylphenoxy)hexanoic acid, providing a foundational dataset for researchers. By elucidating the principles of the underlying predictive methodologies and offering a comparative analysis with structurally related compounds, we have aimed to instill a level of confidence in these values while also highlighting the importance of a critical perspective. As research on this and other novel compounds progresses, the interplay between in silico prediction and experimental validation will continue to be a cornerstone of efficient and informed scientific discovery.

References

• Development of a Group Contribution Method for the Prediction of Normal Boiling Points of Non-electrolyte Organic Compounds. DDBST. [Link]

• Joback method. Wikipedia. [Link]

• Prediction of the Normal Boiling Points of Organic Compounds from Molecular Structures with a Computational Neural Network Model. ACS Publications. [Link]

• Hexanoic Acid. PubChem. [Link]

• Building a Quantitative Structure-Property Relationship (QSPR) Model. PubMed. [Link]

• An Overview on Computational Tools for Predicting and Designing the Organic Compounds. Longdom Publishing. [Link]

• Group-contribution method. Wikipedia. [Link]

• Properties Estimation with the Joback method. EgiChem | Tools. [Link]

• Hexanoic acid. NIST WebBook. [Link]

• Quantitative structure–activity relationship. Wikipedia. [Link]

• Prediction of boiling points of organic compounds by QSPR tools. ResearchGate. [Link]

• Review of group contribution methods for prediction of thermodynamic properties of long-chain hydrocarbons. Taylor & Francis. [Link]

• Caproic acid. Wikipedia. [Link]

• Accurate Prediction of the Boiling Point of Organic Molecules by Multi-Component Heterogeneous Learning Model. MDPI. [Link]

• Boiling Point: Joback's Method. Molecular Knowledge Systems. [Link]

• ICSC 1167 - HEXANOIC ACID. Inchem.org. [Link]

• Salicylaldehyde. chemeurope.com. [Link]

• salicylaldehyde. ChemSynthesis. [Link]

• Phenylpropanoic acid. Wikipedia. [Link]

• Salicylaldehyde. PubChem. [Link]

Sources

• 1. chemthermo.ddbst.com [chemthermo.ddbst.com]
• 2. longdom.org [longdom.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Accurate Prediction of the Boiling Point of Organic Molecules by Multi-Component Heterogeneous Learning Model [sioc-journal.cn]
• 5. Group-contribution method - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Joback method - Wikipedia [en.wikipedia.org]
• 8. Boiling Point: Joback's Method [molecularknowledge.com]
• 9. Hexanoic Acid | C6H12O2 | CID 8892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Caproic acid - Wikipedia [en.wikipedia.org]
• 11. Salicylaldehyde | 90-02-8 [chemicalbook.com]
• 12. Salicylaldehyde [chemeurope.com]
• 13. chemsynthesis.com [chemsynthesis.com]
• 14. Salicylaldehyde [drugfuture.com]
• 15. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 16. Phenylpropanoic acid - Wikipedia [en.wikipedia.org]
• 17. 2-苯基丙酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 18. Building a Quantitative Structure-Property Relationship (QSPR) Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Quantitative structure–activity relationship - Wikipedia [en.wikipedia.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for 2-(2-Formylphenoxy)hexanoic acid: A Detailed Guide for Researchers

This comprehensive guide provides a detailed protocol for the synthesis of 2-(2-Formylphenoxy)hexanoic acid, a valuable building block in medicinal chemistry and organic synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth technical insights and a robust, self-validating experimental protocol.

Introduction and Significance

2-(2-Formylphenoxy)hexanoic acid and its derivatives are of significant interest due to their versatile chemical nature, incorporating a reactive aldehyde, a carboxylic acid, and an ether linkage within a single molecular framework. This unique combination of functional groups makes them key intermediates in the synthesis of a variety of heterocyclic compounds and other complex organic molecules with potential biological activities. The synthesis of such phenoxyacetic acid derivatives is a fundamental transformation in organic chemistry, often pivotal in the development of novel therapeutic agents.[1]

The protocol detailed herein is based on the well-established Williamson ether synthesis, a reliable and widely used method for preparing ethers.[2][3] This approach offers a straightforward and efficient route to the target molecule from readily available starting materials.

Mechanistic Rationale: The Williamson Ether Synthesis

The synthesis of 2-(2-Formylphenoxy)hexanoic acid proceeds via a Williamson ether synthesis, which is a classic S(_N)2 reaction.[3][4] The core of this reaction involves the nucleophilic attack of a phenoxide ion on an alkyl halide.

The key steps of the mechanism are as follows:

• Deprotonation: Salicylaldehyde (2-hydroxybenzaldehyde) is treated with a base, typically a carbonate or hydroxide, to deprotonate the phenolic hydroxyl group. This generates a more nucleophilic phenoxide anion. The acidity of the phenolic proton makes this deprotonation favorable.

• Nucleophilic Attack: The resulting phenoxide ion acts as a nucleophile and attacks the electrophilic carbon atom of an alkyl halide, in this case, an ester of 2-bromohexanoic acid. This concerted S(_N)2 displacement of the bromide leaving group forms the ether linkage.

• Hydrolysis: The resulting ester is then hydrolyzed under basic or acidic conditions to yield the final carboxylic acid product, 2-(2-Formylphenoxy)hexanoic acid.

This synthetic strategy is highly efficient for the formation of aryl ethers.[3]

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Caption: Overall workflow for the synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Detailed Synthesis Protocol

This protocol is divided into two main stages: the O-alkylation of salicylaldehyde and the subsequent hydrolysis of the resulting ester.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
Salicylaldehyde	C₇H₆O₂	122.12	≥98%	Sigma-Aldrich
Ethyl 2-bromohexanoate	C₈H₁₅BrO₂	223.11	≥97%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Anhydrous, ≥99%	Fisher Scientific
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Anhydrous, 99.8%	Acros Organics
Sodium Hydroxide (NaOH)	NaOH	40.00	≥97%, pellets	VWR Chemicals
Hydrochloric Acid (HCl)	HCl	36.46	37% solution	J.T. Baker
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	ACS Grade	Fisher Scientific
Hexanes	C₆H₁₄	86.18	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	≥99.5%	Sigma-Aldrich

Part 1: Synthesis of Ethyl 2-(2-Formylphenoxy)hexanoate

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add salicylaldehyde (10.0 g, 81.9 mmol) and anhydrous N,N-dimethylformamide (DMF, 100 mL).

• Addition of Base: Add anhydrous potassium carbonate (22.6 g, 163.8 mmol, 2.0 equivalents) to the solution. Stir the resulting suspension vigorously.

• Addition of Alkylating Agent: To the stirring suspension, add ethyl 2-bromohexanoate (20.0 g, 89.7 mmol, 1.1 equivalents) dropwise over 15 minutes at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and maintain this temperature with stirring for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 20:80 v/v) as the eluent.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into 500 mL of cold water and extract with ethyl acetate (3 x 150 mL).

• Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford ethyl 2-(2-formylphenoxy)hexanoate as a pale yellow oil.

Part 2: Hydrolysis to 2-(2-Formylphenoxy)hexanoic acid

• Reaction Setup: Dissolve the purified ethyl 2-(2-formylphenoxy)hexanoate (from the previous step) in a mixture of ethanol (100 mL) and water (50 mL) in a 250 mL round-bottom flask.

• Addition of Base: Add sodium hydroxide pellets (4.0 g, 100 mmol) to the solution and stir at room temperature.

• Reaction: Continue stirring for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting ester.

• Solvent Removal: Remove the ethanol from the reaction mixture under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to a pH of approximately 2 by the slow addition of concentrated hydrochloric acid. A white precipitate should form.

• Isolation: Collect the precipitate by vacuum filtration and wash with cold water.

• Drying: Dry the solid product under vacuum to yield 2-(2-Formylphenoxy)hexanoic acid. Further purification can be achieved by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

Characterization and Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Analytical Technique	Expected Results for 2-(2-Formylphenoxy)hexanoic acid
¹H NMR	Signals corresponding to the aldehydic proton (~10.5 ppm), aromatic protons (6.9-7.9 ppm), the methine proton adjacent to the oxygen and carboxyl group (~4.8 ppm), the aliphatic chain protons, and the carboxylic acid proton (broad singlet, >10 ppm).
¹³C NMR	Resonances for the carbonyl carbons of the aldehyde and carboxylic acid, aromatic carbons, and aliphatic carbons.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₁₃H₁₆O₄ (M.W. 236.26 g/mol ).[5]
Infrared (IR) Spectroscopy	Characteristic absorption bands for the O-H of the carboxylic acid, C=O of the aldehyde and carboxylic acid, and C-O stretching of the ether.
Melting Point	A sharp melting point should be observed for the pure crystalline solid.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All manipulations should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • Salicylaldehyde: Harmful if swallowed and causes skin irritation.

  • Ethyl 2-bromohexanoate: Lachrymator and causes severe skin burns and eye damage.

  • DMF: A potential reproductive toxin. Avoid inhalation and skin contact.

  • Sodium Hydroxide and Hydrochloric Acid: Corrosive. Handle with extreme care.

Troubleshooting

Issue	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction	Ensure anhydrous conditions. Extend reaction time or increase temperature slightly. Check the purity of starting materials.
Inefficient extraction	Perform additional extractions.
Incomplete hydrolysis in Step 2	Insufficient base or reaction time	Add more NaOH or increase the reaction time. Gentle heating can be applied if necessary.
Oily product after acidification	Impurities present	Purify the intermediate ester more carefully. Attempt to triturate the oil with a non-polar solvent like hexanes to induce crystallization.

Conclusion

The protocol described provides a reliable and reproducible method for the synthesis of 2-(2-Formylphenoxy)hexanoic acid. By understanding the underlying Williamson ether synthesis mechanism and adhering to the detailed experimental procedures, researchers can successfully prepare this valuable intermediate for further applications in organic synthesis and drug discovery.

References

• CN103058855A - Method for synthesizing phenoxyacetic acid derivative - Google Patents.
• WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents.

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents - Francis Academic Press. Available at: [Link]

• Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• CN1357527A - Production process of 2-ethyl hexanoic acid - Google Patents.

• 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem. Available at: [Link]

• Williamson Ether Synthesis - J&K Scientific LLC. Available at: [Link]

• 2-bromohexanoyl chloride - Organic Syntheses Procedure. Available at: [Link]

• The Williamson Ether Synthesis. Available at: [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review - Jetir.Org. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - MDPI. Available at: [Link]

• EP0198348A2 - Process for preparing (+)S-2-hydroxy-2-methyl-hexanoic acid - Google Patents.

• ChemInform Abstract: Synthesis of 2-Phenoxyhexanal and 2-(o-Formylphenoxy)hexanoic Acid and Its Derivatives. | Request PDF - ResearchGate. Available at: [Link]

• Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents - PubMed. Available at: [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. Available at: [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. francis-press.com [francis-press.com]
• 3. jk-sci.com [jk-sci.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Versatile Virtuoso: 2-(2-Formylphenoxy)hexanoic Acid as a Strategic Building Block for Heterocyclic Synthesis

Introduction: Unlocking Molecular Complexity from a Single Precursor

In the landscape of modern medicinal chemistry and drug discovery, the efficient construction of diverse heterocyclic scaffolds is paramount. These cyclic structures form the core of a vast array of pharmaceuticals and biologically active compounds. 2-(2-Formylphenoxy)hexanoic acid emerges as a highly valuable and versatile building block, uniquely pre-organized with two key reactive functionalities—an electrophilic aldehyde and a nucleophilic carboxylic acid—poised for intramolecular cyclization and participation in a variety of intermolecular reactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and multifaceted applications of this remarkable molecule, offering detailed protocols and mechanistic insights to unlock its full potential in the synthesis of coumarins, benzofurans, chromanones, and other complex heterocyclic systems.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 2-(2-formylphenoxy)hexanoic acid is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₃H₁₆O₄	[1]
Molecular Weight	236.26 g/mol	[1]
CAS Number	138320-27-1	[1]
Appearance	White to off-white solid	Inferred from similar compounds
Solubility	Soluble in common organic solvents (e.g., DCM, THF, MeOH, DMSO)	Inferred from structure

Synthesis of 2-(2-Formylphenoxy)hexanoic Acid: A Foundational Protocol

The synthesis of the title compound can be readily achieved via a Williamson ether synthesis, a robust and well-established method for forming ether linkages. This two-step protocol involves the initial synthesis of ethyl 2-bromohexanoate followed by its reaction with salicylaldehyde and subsequent hydrolysis of the ester.

Workflow for the Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

Caption: Synthetic workflow for 2-(2-formylphenoxy)hexanoic acid.

Protocol 1: Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

Part A: Synthesis of Ethyl 2-Bromohexanoate

• Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap, add hexanoic acid (1.0 equiv) and slowly add thionyl chloride (1.2 equiv). Reflux the mixture for 2 hours. Distill the crude product to obtain hexanoyl chloride.

• α-Bromination: To the hexanoyl chloride (1.0 equiv) under anhydrous conditions, add N-bromosuccinimide (NBS, 1.1 equiv) and a catalytic amount of red phosphorus. Heat the mixture at 80 °C for 12 hours.

• Esterification: Cool the reaction mixture and slowly add absolute ethanol (3.0 equiv). Stir for 2 hours at room temperature.

• Work-up: Pour the mixture into ice-water and extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with saturated sodium bicarbonate solution and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl 2-bromohexanoate, which can be purified by vacuum distillation.

Part B: Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

• Etherification: To a solution of salicylaldehyde (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 equiv). Stir the mixture at room temperature for 30 minutes.

• Coupling: Add ethyl 2-bromohexanoate (1.1 equiv) dropwise to the mixture. Heat the reaction to 80 °C and stir for 12-16 hours.

• Work-up: Cool the reaction to room temperature and pour it into ice-water. Extract the product with ethyl acetate (3 x 50 mL). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification of Ester: Filter and concentrate the solution under reduced pressure. Purify the crude ethyl 2-(2-formylphenoxy)hexanoate by column chromatography on silica gel.

• Hydrolysis: Dissolve the purified ester in a mixture of THF and water. Add sodium hydroxide (2.0 equiv) and stir at room temperature until the reaction is complete (monitored by TLC).

• Acidification and Isolation: Acidify the reaction mixture to pH 2 with 1M HCl. Extract the product with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-(2-formylphenoxy)hexanoic acid.

Application in Heterocyclic Synthesis

The strategic placement of the aldehyde and carboxylic acid functionalities allows for a diverse range of cyclization reactions, leading to various heterocyclic cores.

Synthesis of 2-Butylbenzofuran via Intramolecular Cyclization

A prominent application of 2-(2-formylphenoxy)alkanoic acids is their conversion to 2-alkylbenzofurans.[2] This transformation proceeds via an intramolecular Perkin-type condensation, followed by decarboxylation.

Caption: Proposed mechanism for the synthesis of 2-butylbenzofuran.

• Reaction Setup: In a round-bottom flask, combine 2-(2-formylphenoxy)hexanoic acid (1.0 equiv), sodium acetate (2.0 equiv), and acetic anhydride (5.0 equiv).

• Reaction Conditions: Heat the mixture to reflux (approximately 140 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it into ice-water. Stir vigorously for 1 hour to hydrolyze the excess acetic anhydride.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure 2-butylbenzofuran.

Photochemical Synthesis of 3-Hydroxy-3-butylchroman-4-one

Drawing inspiration from the photochemical behavior of 2-(2-formylphenoxy)acetic acid, the hexanoic acid analogue can be expected to undergo a similar intramolecular cyclization upon UV irradiation to yield a hydroxychromanone derivative.[3]

Caption: Proposed photochemical pathway to a hydroxychromanone.

• Solution Preparation: Prepare a dilute solution of 2-(2-formylphenoxy)hexanoic acid (1.0 equiv) in dimethyl sulfoxide (DMSO).

• Irradiation: Place the solution in a quartz reaction vessel and irradiate with a 365 nm UV lamp at room temperature. Monitor the reaction by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentration and Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to isolate 3-hydroxy-3-butylchroman-4-one.

Synthesis of Coumarin-4-propionic Acid via Intramolecular Knoevenagel Condensation

The presence of an α-proton to the carboxylic acid allows for an intramolecular Knoevenagel-type condensation, a powerful reaction for the formation of α,β-unsaturated systems.[4][5] This pathway provides access to coumarin derivatives with a carboxylic acid side chain at the 4-position.

• Reaction Setup: In a round-bottom flask, dissolve 2-(2-formylphenoxy)hexanoic acid (1.0 equiv) in toluene. Add piperidine (0.2 equiv) and acetic acid (0.2 equiv).

• Azeotropic Dehydration: Equip the flask with a Dean-Stark apparatus and reflux the mixture for 8-12 hours, or until no more water is collected.

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with 1M HCl, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by recrystallization or column chromatography.

Application in Multicomponent Reactions: A Gateway to Molecular Diversity

The bifunctional nature of 2-(2-formylphenoxy)hexanoic acid makes it an ideal candidate for multicomponent reactions (MCRs), which allow for the rapid assembly of complex molecules in a single pot.[6][7][8][9]

The aldehyde and carboxylic acid functionalities can participate in an Ugi four-component reaction with an amine and an isocyanide to generate a complex α-acylamino carboxamide derivative, which could be a precursor for further cyclization.

• Reaction Setup: To a solution of 2-(2-formylphenoxy)hexanoic acid (1.0 equiv) in methanol, add an amine (e.g., benzylamine, 1.0 equiv) and stir for 30 minutes at room temperature.

• Isocyanide Addition: Add an isocyanide (e.g., tert-butyl isocyanide, 1.0 equiv) to the mixture and continue stirring at room temperature for 24-48 hours.

• Work-up and Purification: Monitor the reaction by TLC. Upon completion, remove the solvent under reduced pressure and purify the residue by column chromatography to isolate the Ugi product.

Characterization of Synthesized Compounds

The synthesized heterocyclic compounds should be thoroughly characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify key functional groups.

• Melting Point: To assess the purity of solid compounds.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Williamson ether synthesis	Incomplete deprotonation of salicylaldehyde; impure starting materials; insufficient reaction time or temperature.	Ensure anhydrous conditions; use a stronger base if necessary (e.g., NaH); increase reaction time or temperature.
Incomplete cyclization to benzofuran	Insufficient heating; presence of water.	Ensure the reaction is heated to a vigorous reflux; use anhydrous reagents.
Formation of multiple products in photochemical reaction	Over-irradiation; incorrect solvent.	Monitor the reaction closely by TLC and stop when the desired product is maximized; ensure the use of high-purity DMSO.
Low yield in Knoevenagel condensation	Inefficient water removal; catalyst degradation.	Ensure the Dean-Stark trap is functioning correctly; use fresh catalysts.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Thionyl chloride is corrosive and reacts violently with water; handle with extreme care.

• Acetic anhydride is corrosive and a lachrymator.

• UV radiation is harmful; use appropriate shielding during photochemical reactions.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

2-(2-Formylphenoxy)hexanoic acid is a powerful and versatile building block that offers efficient synthetic routes to a variety of medicinally relevant heterocyclic scaffolds. Its pre-organized reactive centers enable both intramolecular cyclizations and participation in complex multicomponent reactions. The protocols outlined in this application note provide a solid foundation for researchers to explore the full synthetic potential of this valuable molecule, paving the way for the discovery of novel bioactive compounds.

References

• PubChem. 2-(2-Formylphenoxy)hexanoic acid. National Center for Biotechnology Information. [Link]

• Kwiecień, H. (2010). Synthesis of 2-Phenoxyhexanal and 2-(o-Formylphenoxy)hexanoic Acid and Its Derivatives. ChemInform, 24(38). [Link]

• Griesbeck, A. G., et al. (2018). Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. Organic & Biomolecular Chemistry, 16(43), 8235-8242. [Link]

• Kwiecień, H., et al. (2012). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids. Arkivoc, 2012(5), 214-226. [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation. [Link]

• PharmaXChange.info. Multicomponent Reactions. (2011). [Link]

• Dömling, A. (2002). The application of multi-component reactions in drug discovery. Current opinion in chemical biology, 6(3), 306-313. [Link]

• Cioc, R. C., Ruijter, E., & Orru, R. V. (2014). Multicomponent reactions: advanced tools for sustainable organic synthesis. Green Chemistry, 16(6), 2958-2975. [Link]

• Kappe, C. O. (2000). Recent advances in the Biginelli dihydropyrimidine synthesis. New tricks from an old dog. Accounts of Chemical Research, 33(12), 879-888. [Link]

Sources

• 1. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
• 7. iris.cnr.it [iris.cnr.it]
• 8. pharmaxchange.info [pharmaxchange.info]
• 9. The application of multi-component reactions in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield for 2-(2-Formylphenoxy)hexanoic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-(2-Formylphenoxy)hexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind experimental choices to help you optimize your reaction yields and ensure the integrity of your results.

Introduction to the Synthesis

The synthesis of 2-(2-Formylphenoxy)hexanoic acid is most commonly achieved via a Williamson ether synthesis. This reaction involves the O-alkylation of salicylaldehyde with a 2-bromohexanoate ester, followed by hydrolysis of the ester to yield the final carboxylic acid. This S(_N)2 reaction is a robust and versatile method for forming ether linkages.[1] However, its success is highly dependent on the careful selection of reagents and reaction conditions to maximize the yield of the desired product and minimize side reactions.[2]

This guide will walk you through common challenges and optimization strategies in a practical question-and-answer format.

Reaction Workflow Overview

The overall synthetic strategy can be visualized as a two-step process:

Caption: General workflow for the synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for this synthesis?

For the synthesis of 2-(2-Formylphenoxy)hexanoic acid, the recommended starting materials are:

• Salicylaldehyde: This provides the phenolic hydroxyl group that will be alkylated.

• Ethyl 2-bromohexanoate: This is the alkylating agent. A primary alkyl halide is crucial for a successful Williamson ether synthesis as it favors the S(_N)2 mechanism over elimination, which is a common side reaction with secondary and tertiary halides.[3] Using the ethyl ester allows for a straightforward final hydrolysis step.

Q2: Which base and solvent system is optimal for the O-alkylation step?

The choice of base and solvent is critical for achieving high yields.

• Base: A moderately weak base such as potassium carbonate (K₂CO₃) is often sufficient and preferred. Stronger bases like sodium hydride (NaH) can be used but may increase the likelihood of side reactions. The pKa of the phenolic proton of salicylaldehyde is low enough to be deprotonated by carbonate bases.

• Solvent: A polar aprotic solvent is highly recommended. Acetonitrile (ACN) and N,N-dimethylformamide (DMF) are excellent choices as they can accelerate the reaction rate by solvating the cation of the base, leaving the phenoxide anion more available for nucleophilic attack.[2]

A proven system for a similar reaction, the O-alkylation of salicylaldehyde with ethyl bromoacetate, utilizes potassium carbonate in acetonitrile.[4]

Q3: What are the typical reaction conditions for the Williamson ether synthesis step?

The reaction is typically carried out at an elevated temperature to ensure a reasonable reaction rate. A general starting point is to reflux the reaction mixture. For the reaction of salicylaldehyde with ethyl bromoacetate in acetonitrile with potassium carbonate, refluxing for 72 hours has been reported to give a 63% yield.[4] Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

Q4: How is the final carboxylic acid obtained from the ester intermediate?

The ethyl ester intermediate is hydrolyzed to the carboxylic acid in a process called saponification. This is typically achieved by treating the ester with a strong base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH), in a mixture of water and an organic solvent like tetrahydrofuran (THF) or ethanol to ensure solubility. Following the complete consumption of the ester, the reaction mixture is acidified (e.g., with HCl) to protonate the carboxylate and precipitate the final product, 2-(2-Formylphenoxy)hexanoic acid.

Troubleshooting Guide

Problem 1: Low or no yield of the desired product.

Low or no yield is a common issue that can often be traced back to several factors.

Caption: Decision tree for troubleshooting low reaction yield.

• Causality & Solution:

  • Incomplete Deprotonation of Salicylaldehyde: If the base is not strong enough or used in insufficient quantity, the salicylaldehyde will not be fully converted to the phenoxide, leading to unreacted starting material.

    • Action: Ensure at least one equivalent of base is used. If using a weak base like K₂CO₃, consider switching to a stronger base like NaOH or using a phase-transfer catalyst to increase the reactivity of the phenoxide.

  • Poor Quality of Reagents: The presence of water can quench the phenoxide, and impurities in the starting materials can lead to side reactions. Ethyl 2-bromohexanoate can degrade over time.

    • Action: Use freshly distilled salicylaldehyde and high-purity ethyl 2-bromohexanoate. Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

  • Suboptimal Reaction Conditions: The reaction may be too slow at the chosen temperature, or the reaction time may be insufficient.

    • Action: Increase the reaction temperature or prolong the reaction time. Monitor the reaction progress closely to avoid decomposition of the product.

Problem 2: Presence of significant side products.

The most common side reactions in this synthesis are C-alkylation and elimination.

• C-Alkylation of Salicylaldehyde: The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring. While O-alkylation is generally favored, C-alkylation can occur, leading to the formation of isomers that are difficult to separate from the desired product.

  • Mitigation: The choice of solvent can influence the O/C alkylation ratio. Polar aprotic solvents like DMF and DMSO generally favor O-alkylation. Using a less reactive alkylating agent (though this will slow down the desired reaction) or milder reaction conditions can sometimes reduce the amount of C-alkylation.

• Elimination of Ethyl 2-bromohexanoate: The phenoxide is a strong base and can induce the E2 elimination of HBr from the ethyl 2-bromohexanoate, especially at higher temperatures, leading to the formation of ethyl 2-hexenoate.

  • Mitigation: Use the mildest possible reaction conditions (temperature and base strength) that still allow for a reasonable reaction rate. The use of a primary alkyl halide already minimizes this risk.[3]

Problem 3: Difficulty in purifying the final product.

The final product, being a carboxylic acid, can be challenging to purify.

• Common Impurities: Unreacted salicylaldehyde, the ester intermediate, and any side products.

• Purification Strategy:

  • Acid-Base Extraction: After the hydrolysis and acidification step, the crude product can be dissolved in an organic solvent (e.g., ethyl acetate) and washed with water to remove any water-soluble impurities. The organic layer can then be extracted with a weak base solution (e.g., saturated sodium bicarbonate). The desired carboxylic acid will move into the aqueous layer as its sodium salt, leaving non-acidic impurities in the organic layer. The aqueous layer can then be re-acidified and the pure product extracted back into an organic solvent.

  • Recrystallization: The crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water, hexane/ethyl acetate) to obtain a highly pure solid.

  • Column Chromatography: If the above methods are insufficient, silica gel column chromatography can be used. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes) is typically effective.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(2-Formylphenoxy)hexanoate

This protocol is adapted from a similar synthesis of ethyl 2-(2-formylphenoxy)acetate.[4]

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add salicylaldehyde (1.0 eq), potassium carbonate (3.0 eq), and acetonitrile to make a ~0.15 M solution in salicylaldehyde.

• Stir the mixture at room temperature for 10 minutes. The solution should turn yellow.

• Add ethyl 2-bromohexanoate (1.2 eq) to the reaction mixture.

• Heat the mixture to reflux and stir vigorously for 48-72 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the collected solids with diethyl ether.

• Combine the filtrate and the ether washings and transfer to a separatory funnel.

• Wash the organic layer with deionized water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

Protocol 2: Hydrolysis to 2-(2-Formylphenoxy)hexanoic Acid

• Dissolve the crude ethyl 2-(2-formylphenoxy)hexanoate in a mixture of THF and water (e.g., 4:1 v/v).

• Add lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (1.5 - 2.0 eq) to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC until all the starting ester has been consumed.

• Once the reaction is complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-polar impurities.

• Cool the aqueous layer in an ice bath and acidify to pH ~2 with 1M HCl.

• A precipitate of the product should form. If not, extract the aqueous layer with ethyl acetate (3x).

• Collect the precipitate by filtration or dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(2-Formylphenoxy)hexanoic acid.

• Further purify by recrystallization or column chromatography as needed.

Data Tables for Reference

Table 1: Reagent Stoichiometry and Properties

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Equivalents
Salicylaldehyde	122.12	1.146	1.0
Ethyl 2-bromohexanoate	223.10	1.234	1.2
Potassium Carbonate	138.21	-	3.0
Lithium Hydroxide	23.95	-	1.5 - 2.0

Table 2: Comparison of Reaction Conditions for O-Alkylation of Salicylaldehyde

Base	Solvent	Temperature	Time	Yield of Ester	Reference
K₂CO₃	Acetonitrile	Reflux	72 h	63%	[4]
KHCO₃	DMF	Not specified	Not specified	"High Yield"	[5]

Product Characterization

The identity and purity of the final product, 2-(2-Formylphenoxy)hexanoic acid, should be confirmed by spectroscopic methods.

• IUPAC Name: 2-(2-formylphenoxy)hexanoic acid[6]

• Molecular Formula: C₁₃H₁₆O₄[6]

• CAS Number: 138320-27-1[6]

Expected Spectroscopic Data:

• ¹H NMR: Protons on the aromatic ring, the aldehyde proton (~10 ppm), the methine proton adjacent to the oxygen and carbonyl group, and the protons of the hexyl chain.

• ¹³C NMR: Carbons of the aromatic ring, the aldehyde carbonyl carbon (~190 ppm), the carboxylic acid carbonyl carbon (~175 ppm), and the carbons of the hexyl chain.

• IR Spectroscopy: A broad O-H stretch for the carboxylic acid, a C=O stretch for the aldehyde, a C=O stretch for the carboxylic acid, and C-O stretches for the ether linkage.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (236.26 g/mol ).

References

• Kwiecień, H. (2004). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids. Arkivoc, 2004(5), 118-127.
• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• Benchchem. An In-depth Technical Guide to the Formation of Ethyl 2-(2-bromo-6-formylphenoxy)
• Taylor & Francis. Williamson ether synthesis – Knowledge and References.
• BYJU'S. Williamson Ether Synthesis reaction.
• Wikipedia. Williamson ether synthesis.
• Master Organic Chemistry. The Williamson Ether Synthesis.
• MDPI.
• Google Patents. CN1357527A - Production process of 2-ethyl hexanoic acid.
• Organic Syntheses. Hexanoic acid, 2-fluoro-, ethyl ester, (R)- and (S)-.
• Chemistry LibreTexts. 11.8: Williamson Ether Synthesis.
• RSC Publishing. Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones.
• Francis Academic Press.
• PubChem. 2-(2-Formylphenoxy)hexanoic acid.
• ResearchGate.
• ChemRxiv. Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction.
• NIH. Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review.
• ChemSpider Synthetic Pages.
• PubMed.
• Gsrs. 2-(2-FORMYLPHENOXY)HEXANOIC ACID.
• NIH PubChem.
• ResearchGate. ChemInform Abstract: Synthesis of 2-Phenoxyhexanal and 2-(o-Formylphenoxy)
• Google Patents. EP0334595A2 - Synthesis of 2-(4-hydroxyphenoxy)alkanoic acids.
• The Williamson Ether Synthesis.
• ResearchGate.
• MDPI. Adsorption of Phenoxyacetic Herbicides from Water on Carbonaceous and Non-Carbonaceous Adsorbents.
• NIST WebBook. Hexanoic acid, 2-ethyl-.
• NIH. 3-(2-Formylphenoxy)propanoic acid.
• EPA.
• ResearchGate. A new course of the Perkin cyclization of 2-(2-formyl-6-methoxyphenoxy)alkanoic acids. Synthesis of 2-alkyl-7-methoxy-5-nitrobenzo[b]furans.
• NIH. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry.
• NP-MRD. Showing NP-Card for 6-[(1r,2s)-2-octylcyclopropyl]hexanoic acid (NP0198347).
• Semantic Scholar.
• The Royal Society of Chemistry. Infrared Spectroscopy of 2-Oxo-Octanoic Acid in Multiple Phases.
• NIH.
• NIH. Pd(II)
• Organic Syntheses.
• PMC - PubMed Central. Recent Advances in the Selective Oxidative Dearomatization of Phenols to o-Quinones and o-Quinols with Hypervalent Iodine Reagents.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. francis-press.com [francis-press.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Alkoxy-Aromatic Aldehydes

Welcome to the technical support center for the synthesis of 2-alkoxy-aromatic aldehydes. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in this important synthetic transformation. Here, we address common issues, provide in-depth explanations for troubleshooting low yields, and offer detailed protocols and safety guidelines. Our approach is rooted in a deep understanding of the underlying reaction mechanisms to empower you to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield of 2-alkoxy-aromatic aldehyde is consistently low. What are the general factors I should investigate first?

Low yields in the synthesis of 2-alkoxy-aromatic aldehydes can stem from a variety of factors, ranging from reagent quality to reaction setup and execution. Before delving into reaction-specific issues, consider these fundamental aspects:

• Purity of Starting Materials: The presence of impurities in your alkoxy-aromatic substrate, formylating agent, or solvent can significantly impact the reaction outcome. For instance, residual phenol in your starting alkoxy-arene can lead to undesired side reactions.

• Anhydrous Reaction Conditions: Many formylation reactions, especially those involving organometallic reagents or highly reactive Lewis acids, are extremely sensitive to moisture. Ensure all glassware is rigorously dried, and solvents are appropriately distilled and stored over drying agents.

• Inert Atmosphere: Reactions involving organolithium or Grignard reagents require a strictly inert atmosphere (e.g., argon or nitrogen) to prevent quenching of the reactive species by atmospheric oxygen and moisture.

• Reaction Temperature: The optimal temperature for formylation can be highly substrate-dependent. Deviation from the ideal temperature can lead to incomplete reactions or the formation of byproducts.

• Stoichiometry of Reagents: Incorrect stoichiometry can lead to incomplete conversion or the formation of undesired products. Accurately measure and dispense all reagents.

Q2: I am attempting an ortho-lithiation followed by formylation, but I am getting a complex mixture of products. What could be the issue?

Ortho-lithiation is a powerful technique for the regioselective synthesis of 2-alkoxy-aromatic aldehydes. However, its success hinges on precise control of reaction conditions.

Potential Causes for Low Yield and Side Products:

• Incomplete Lithiation: This can be due to insufficient organolithium reagent, a partially active reagent, or quenching by residual moisture or acidic protons in the substrate.

• Incorrect Temperature: Lithiation is typically performed at low temperatures (e.g., -78 °C to 0 °C) to prevent side reactions such as rearrangement or decomposition of the organolithium intermediate.

• Steric Hindrance: Bulky substituents on the aromatic ring or on the alkoxy group can hinder the approach of the organolithium base, leading to incomplete or slow lithiation.[1]

• Side Reactions with the Formylating Agent: N,N-Dimethylformamide (DMF) is a common formylating agent. However, if the organolithium reagent is added to an excess of DMF, or if the temperature is not adequately controlled, side reactions can occur.

Troubleshooting Strategies:

• Titrate Your Organolithium Reagent: The molarity of commercially available organolithium reagents can decrease over time. It is crucial to titrate your reagent before use to ensure accurate stoichiometry.

• Optimize Reaction Temperature and Time: Experiment with different temperatures and reaction times for the lithiation step. Monitoring the reaction by TLC or LC-MS can help determine the optimal conditions.

• Choice of Organolithium Reagent: For sterically hindered substrates, a more reactive organolithium reagent like sec-butyllithium or tert-butyllithium may be more effective than n-butyllithium.

• Reverse Addition: Add the organolithium reagent slowly to the alkoxy-aromatic substrate in an appropriate solvent (e.g., anhydrous THF or diethyl ether). Then, add this solution to a cold solution of the formylating agent (e.g., DMF). This can minimize side reactions of the formylating agent.

Visualizing the Ortho-Lithiation Workflow:

Caption: Workflow for Ortho-Lithiation and Formylation.

Q3: My Vilsmeier-Haack formylation of an electron-rich alkoxy-aromatic compound is giving a poor yield. What are the common pitfalls?

The Vilsmeier-Haack reaction is a versatile method for formylating electron-rich aromatic rings.[2] However, its efficiency can be compromised by several factors.

Potential Causes for Low Yield:

• Decomposition of the Vilsmeier Reagent: The Vilsmeier reagent, formed from DMF and a chlorinating agent like phosphorus oxychloride (POCl₃), is sensitive to moisture.[3]

• Insufficiently Activated Substrate: The Vilsmeier reagent is a relatively weak electrophile and reacts best with highly electron-rich aromatic compounds.[4] If your alkoxy-aromatic substrate has electron-withdrawing groups, the reaction may be sluggish or fail altogether.

• Incorrect Stoichiometry: An excess of the Vilsmeier reagent can sometimes lead to the formation of byproducts.

• Suboptimal Reaction Temperature: The reaction temperature can influence the rate of reaction and the formation of side products. Temperatures can range from 0°C to 80°C or higher depending on the reactivity of the substrate.[5]

Troubleshooting Strategies:

• Ensure Anhydrous Conditions: Use freshly distilled DMF and POCl₃. Perform the reaction under an inert atmosphere.

• Optimize Reaction Temperature: For less reactive substrates, a higher reaction temperature may be required. Monitor the reaction progress to avoid decomposition.

• Consider a Different Formylation Method: If your substrate is not sufficiently electron-rich for the Vilsmeier-Haack reaction, consider a more powerful formylation method like the Rieche formylation or ortho-lithiation.

Visualizing the Vilsmeier-Haack Mechanism:

Caption: Simplified Mechanism of the Vilsmeier-Haack Reaction.

Q4: I am using the Duff reaction to synthesize a 2-hydroxy-alkoxybenzaldehyde, but the yield is very low as is often reported. Are there any modifications to improve this?

The Duff reaction, which uses hexamethylenetetramine (HMTA) as the formylating agent, is known for its often modest yields.[6] However, several modifications have been developed to improve its efficiency.

Potential Causes for Low Yield in the Duff Reaction:

• Incomplete Reaction: The reaction often requires prolonged heating at high temperatures (150-160°C) in a viscous medium like glycerol, which can be difficult to control and may lead to decomposition.[7]

• Formation of Byproducts: The complex reaction mechanism can lead to the formation of various side products.

• Substrate Deactivation: Phenols with electron-withdrawing groups are generally poor substrates for the Duff reaction.[7]

Strategies for Improving Yield:

• Use of Additives: The addition of boric acid or other Lewis acids can sometimes improve the yield and regioselectivity of the reaction.

• Solvent Modification: While glycerol is traditional, other high-boiling solvents have been explored.

• Microwave-Assisted Synthesis: Microwave irradiation can sometimes accelerate the reaction and improve yields.

• Alternative Reagents: Modifications using trimethylsilyl chloride have been reported to increase the yield for some substrates.[6]

Table 1: Comparison of Formylation Methods for Alkoxy-Aromatics

Reaction	Typical Substrates	Key Reagents	Typical Yields	Advantages	Disadvantages
Ortho-Lithiation	Alkoxy-arenes	Organolithium (n-BuLi, s-BuLi), DMF	50-90%	High regioselectivity for the ortho position.	Requires strictly anhydrous and inert conditions; pyrophoric reagents.
Vilsmeier-Haack	Electron-rich alkoxy-arenes	DMF, POCl₃	40-80%	Mild conditions; suitable for many heterocycles.	Less effective for electron-deficient arenes; regioselectivity can be an issue.[4]
Rieche Formylation	Phenols and alkoxy-arenes	Dichloromethyl methyl ether, TiCl₄	60-95%	High yields and good regioselectivity; effective for a wide range of substrates.[4]	Uses a highly toxic and carcinogenic formylating agent; corrosive Lewis acid.[8]
Duff Reaction	Phenols	Hexamethylenetetramine, glycerol, acid	15-50%	Simple reagents; one-pot procedure.	Often low yields; high reaction temperatures; viscous reaction medium.[6][7]
Reimer-Tiemann	Phenols	Chloroform, strong base	10-40%	Readily available reagents.	Low yields; formation of para-isomer; harsh basic conditions.[9]

Detailed Experimental Protocols

Protocol 1: Ortho-Lithiation and Formylation of 1,2-Dimethoxybenzene (Veratrole)

Safety Precautions: Organolithium reagents are pyrophoric and must be handled with extreme care under an inert atmosphere.[8] Always wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves. Work in a well-ventilated fume hood and have a suitable fire extinguisher readily available.

Materials:

• 1,2-Dimethoxybenzene (veratrole)

• n-Butyllithium (n-BuLi) in hexanes (concentration determined by titration)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Argon or nitrogen gas supply

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a condenser connected to an argon or nitrogen inlet.

• Reaction Mixture: Under a positive pressure of inert gas, add 1,2-dimethoxybenzene (1.0 eq) and anhydrous diethyl ether or THF to the flask.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Lithiation: Slowly add a solution of n-butyllithium (1.1 eq) in hexanes to the stirred solution via syringe over 30 minutes, maintaining the temperature at 0 °C.

• Stirring: After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

• Formylation: In a separate flame-dried flask under an inert atmosphere, prepare a solution of anhydrous DMF (1.5 eq) in anhydrous diethyl ether or THF. Cool this solution to -78 °C using a dry ice/acetone bath.

• Addition: Slowly add the freshly prepared aryllithium solution to the cold DMF solution via cannula over 30 minutes.

• Warming: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1 hour.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Work-up: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford 2,3-dimethoxybenzaldehyde.

Protocol 2: Rieche Formylation of Guaiacol (2-Methoxyphenol)

Safety Precautions: Dichloromethyl methyl ether is a potential carcinogen and should be handled in a fume hood with appropriate PPE.[10][11] Titanium tetrachloride is corrosive and reacts violently with water.[8] Handle with care in a dry environment.

Materials:

• Guaiacol (2-methoxyphenol)

• Dichloromethyl methyl ether

• Titanium tetrachloride (TiCl₄)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Argon or nitrogen gas supply

Procedure:

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet, dissolve guaiacol (1.0 eq) in anhydrous DCM.

• Inert Atmosphere: Purge the flask with nitrogen or argon gas.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Lewis Acid: While stirring, add titanium tetrachloride (2.2 eq) dropwise over 15–30 minutes.

• Stirring: Allow the mixture to stir at 0 °C for 30–60 minutes.

• Addition of Formylating Agent: Add dichloromethyl methyl ether (1.1 eq) dropwise over 15 minutes.

• Reaction Time: Continue stirring the reaction mixture at 0 °C for an additional 1–2 hours.

• Quenching: Quench the reaction by the slow and careful addition of a saturated aqueous solution of ammonium chloride. This step is exothermic.[8]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic phase. Wash the organic layer sequentially with 0.1 N HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄. Filter and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford vanillin (4-hydroxy-3-methoxybenzaldehyde) and isovanillin (3-hydroxy-4-methoxybenzaldehyde).

Common Byproducts and Their Characterization

Identifying byproducts is a critical step in troubleshooting. Below are some common impurities and their expected spectroscopic features.

• Unreacted Starting Material: The presence of the starting alkoxy-aromatic compound is a clear indication of an incomplete reaction. Its signals will be present in the ¹H and ¹³C NMR spectra of the crude product.

• Para-isomer: In many formylation reactions, the para-substituted aldehyde is a common byproduct. The aromatic region of the ¹H NMR spectrum will show a different splitting pattern compared to the ortho-isomer.

• Over-formylation Products: In some cases, diformylation can occur, especially with highly activated aromatic rings. This will result in a product with a higher molecular weight, which can be identified by mass spectrometry. The ¹H NMR spectrum will show two aldehyde protons.

• Products from Side Reactions of the Formylating Agent: For example, in the Vilsmeier-Haack reaction, impurities derived from the decomposition of the Vilsmeier reagent may be present. These are often polar and can be removed by chromatography.

• Hydrolysis of the Alkoxy Group: Under harsh acidic or basic conditions, the alkoxy group can be cleaved to a hydroxyl group. This can be identified by the appearance of a broad -OH peak in the ¹H NMR spectrum and a change in the chemical shift of the aromatic protons.

Table 2: Spectroscopic Data for a Model Compound and a Potential Impurity

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
2-Methoxybenzaldehyde	10.51 (s, 1H, CHO), 7.85 (dd, 1H), 7.55 (ddd, 1H), 7.08 (t, 1H), 6.99 (d, 1H), 3.92 (s, 3H, OCH₃)	189.8, 161.7, 136.1, 128.8, 124.5, 120.7, 112.1, 55.9	~2850, 2750 (C-H stretch of CHO), ~1680 (C=O stretch)
4-Methoxybenzaldehyde	9.88 (s, 1H, CHO), 7.84 (d, 2H), 7.00 (d, 2H), 3.88 (s, 3H, OCH₃)	190.8, 164.5, 132.0, 130.2, 114.3, 55.6	~2840, 2740 (C-H stretch of CHO), ~1685 (C=O stretch)

Note: Chemical shifts can vary slightly depending on the solvent and concentration.[12][13][14]

References

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules. [Link]

• The Duff Reaction: Researching A Modification. The ScholarShip. [Link]

• Studies on the Duff Reaction for the Preparation of O-Hydroxaldehydes. UNI ScholarWorks. [Link]

• Mechanism of aromatic lithiation reactions--Importance of steric factors. Indian Academy of Sciences. [Link]

• Duff reaction. Grokipedia. [Link]

• Rieche Formylation - Common Organic Chemistry. organic-chemistry.org. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Selective ortho-formylation of phenols. The Hive. [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

• ortho metalation. Myers Research Group, Harvard University. [Link]

• GC-MS study: Selective of microwave-assisted degradation of Guaiacol Glyceryl Ether (GGE) to produce novel. SciSpace. [Link]

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. ResearchGate. [Link]

• Real-time Monitoring of 4-vinylguaiacol, Guaiacol, and Phenol During Coffee Roasting by Resonant Laser Ionization Time-Of-Flight Mass Spectrometry. PubMed. [Link]

• Quenching TiCl4 : r/chemistry. Reddit. [Link]

• Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. ChemistrySelect. [Link]

• Twice as Nice: The Duff Formylation of Umbelliferone Revised. Molecules. [Link]

• Spectral, Optical and Structural Studies of 2-methoxybenzaldehyde. ResearchGate. [Link]

• What are some common causes of low reaction yields? : r/Chempros. Reddit. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• Revisiting Duff reaction: New experimental insights. ResearchGate. [Link]

• How to Reduce Titanium Tetrachloride. 911 Metallurgist. [Link]

• Directed (ortho) Metallation. [Link]

• SAFETY DATA SHEET - Chloromethyl methyl ether. [Link]

• Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis. [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses. [Link]

• Directed ortho metalation. Wikipedia. [Link]

• Process for formylation of aromatic compounds.

• The Reimer-Tiemann Reaction. Scribd. [Link]

• Rieche formylation of carbon nanotubes – one-step and versatile functionalization route. RSC Publishing. [Link]

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Semantic Scholar. [Link]

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Semantic Scholar. [Link]

• Troubleshooting: How to Improve Yield. University of Rochester, Department of Chemistry. [Link]

• Vilsmeier–Haack reaction. Wikipedia. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. thescholarship.ecu.edu [thescholarship.ecu.edu]
• 6. scholarworks.uni.edu [scholarworks.uni.edu]
• 7. benchchem.com [benchchem.com]
• 8. Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis - Arabian Journal of Chemistry [arabjchem.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. fishersci.com [fishersci.com]
• 11. rsc.org [rsc.org]
• 12. scs.illinois.edu [scs.illinois.edu]
• 13. researchgate.net [researchgate.net]
• 14. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Synthesis and Purification of 2-(2-Formylphenoxy)hexanoic Acid

Welcome to the technical support center for the synthesis and purification of 2-(2-Formylphenoxy)hexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of this bifunctional molecule. Here, we provide in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, grounded in established chemical principles.

Overview of the Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

The most common and logical synthetic route to 2-(2-Formylphenoxy)hexanoic acid is via the Williamson ether synthesis . This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the phenoxide of salicylaldehyde (2-hydroxybenzaldehyde) acts as the nucleophile, attacking an α-halo-hexanoic acid derivative.

The overall transformation can be depicted as a two-step process if starting from 2-bromohexanoic acid, or a three-step process if the synthesis begins with the more commercially available ethyl 2-bromohexanoate, which requires a final hydrolysis step.

Figure 1: Synthetic Routes to 2-(2-Formylphenoxy)hexanoic acid.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues that may arise during the synthesis and purification of 2-(2-Formylphenoxy)hexanoic acid.

Low or No Product Yield

Question: I am getting a very low yield or no desired product. What could be the reasons?

Answer: Low yields in a Williamson ether synthesis are a common issue and can often be traced back to a few key factors:

• Inadequate Deprotonation of Salicylaldehyde: The phenoxide of salicylaldehyde is the active nucleophile. If the base is not strong enough or used in insufficient quantity, the concentration of the nucleophile will be low.

  • Troubleshooting:

    • Ensure you are using at least one equivalent of a suitable base. For the reaction with 2-bromohexanoic acid in an aqueous medium, a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) is necessary to deprotonate both the phenol and the carboxylic acid of the starting materials[1].

    • When using the ester (ethyl 2-bromohexanoate), a weaker base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as dimethylformamide (DMF) is often effective[2].

    • Ensure your reagents, especially hygroscopic bases, are dry.

• Reaction Temperature and Time: The reaction rate is temperature-dependent.

  • Troubleshooting:

    • Most Williamson ether syntheses require heating. A typical temperature range is 50-100 °C[2]. If the reaction is too slow at a lower temperature, consider increasing it.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction may require several hours to reach completion.

• Choice of Solvent: The solvent plays a crucial role in an S(_N)2 reaction.

  • Troubleshooting:

    • Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation of the base but leave the nucleophile relatively free, increasing its reactivity[2].

    • If using an aqueous system, phase transfer catalysts can sometimes be employed to improve the reaction rate, although this adds complexity to the purification.

• Purity of Starting Materials: Impurities in either salicylaldehyde or the 2-bromohexanoic acid/ester can lead to side reactions.

  • Troubleshooting:

    • Ensure the salicylaldehyde is free from its oxidation product, salicylic acid.

    • Use freshly distilled or high-purity 2-bromohexanoic acid or its ester.

Product is Impure After Initial Work-up

Question: My crude product shows multiple spots on TLC. What are the likely impurities and how do I identify them?

Answer: The most common impurities are unreacted starting materials and byproducts from side reactions.

Figure 3: Workflow for Acid-Base Extraction.

Recrystallization

If the product obtained after acid-base extraction still contains impurities, recrystallization is an excellent next step.

Question: What is a good solvent system for the recrystallization of 2-(2-Formylphenoxy)hexanoic acid?

Answer: The ideal recrystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. For a polar molecule like this, you may need a solvent mixture.

Solvent/System	Rationale
Toluene/Heptane	The aromatic ring of the product should allow for good solubility in hot toluene, while the addition of a non-polar solvent like heptane upon cooling can induce crystallization.
Ethanol/Water	The polar functional groups will make it soluble in hot ethanol. Adding water as an anti-solvent will likely cause the product to crystallize.
Ethyl Acetate/Hexane	Similar to the toluene/heptane system, this offers a good polarity gradient for effective recrystallization.

Protocol:

• Dissolve the impure product in a minimum amount of the hot primary solvent (e.g., toluene or ethanol).

• If any insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature. If no crystals form, add the anti-solvent (e.g., heptane or water) dropwise until the solution becomes cloudy, then warm it slightly until it becomes clear again.

• Allow the solution to cool to room temperature, and then in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry.

Column Chromatography

Column chromatography can be challenging for this molecule due to its polarity but can be effective if other methods fail.

Question: I am trying to purify my product by column chromatography, but it is streaking badly on the TLC plate. How can I improve the separation?

Answer: Streaking of carboxylic acids on silica gel is common due to strong interactions with the stationary phase.

• Troubleshooting:

  • Acidify the Mobile Phase: Add a small amount (0.5-1%) of acetic acid or formic acid to the eluent. This will keep the carboxylic acid in its protonated, less polar form, reducing its interaction with the silica gel and resulting in better peak shape.[3]

  • Solvent System: A gradient elution is likely necessary. Start with a less polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate with 1% acetic acid) and gradually increase the polarity (e.g., to 1:1 Hexane:Ethyl Acetate with 1% acetic acid).

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Gradient of Hexane/Ethyl Acetate + 1% Acetic Acid
Elution Order	1. Unreacted Bromo-ester2. Unreacted Salicylaldehyde3. Desired Product 4. Salicylic Acid (if present)

Purity Assessment

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are essential for confirming the structure of the final product and identifying impurities.

Predicted 1H NMR Chemical Shifts (in CDCl₃):

• ~10.5 ppm (s, 1H): Aldehyde proton (-CHO).

• ~7.0-7.8 ppm (m, 4H): Aromatic protons.

• ~4.8 ppm (t, 1H): Methine proton alpha to the carboxylic acid and ether oxygen (-O-CH(COOH)-).

• ~2.0-2.2 ppm (m, 2H): Methylene protons adjacent to the methine (-CH-CH₂-).

• ~1.2-1.6 ppm (m, 4H): Methylene protons of the butyl chain.

• ~0.9 ppm (t, 3H): Terminal methyl group (-CH₃).

• Broad singlet (>10 ppm): Carboxylic acid proton (-COOH). This signal may be broad and its position can vary.

Predicted 13C NMR Chemical Shifts (in CDCl₃):

• ~190 ppm: Aldehyde carbonyl carbon.

• ~175 ppm: Carboxylic acid carbonyl carbon.

• ~160 ppm: Aromatic carbon attached to the ether oxygen.

• ~115-138 ppm: Other aromatic carbons.

• ~75 ppm: Methine carbon (-O-CH(COOH)-).

• ~34 ppm: Methylene carbon alpha to the methine.

• ~27, 22, 14 ppm: Remaining aliphatic carbons.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the final product. Based on methods for similar aromatic acids, a reverse-phase method should be effective.

Recommended HPLC Conditions:

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric Acid or Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a higher percentage of A, and ramp up B over 15-20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm or 280 nm
Injection Volume	10 µL
Sample Preparation	Dissolve sample in Acetonitrile/Water

This method should allow for the separation of the polar product from less polar starting materials and byproducts. The acidic mobile phase ensures that the carboxylic acid is protonated, leading to better peak shape.[3]

References

• Williamson, A. W. (1850). Theory of Ætherification. Philosophical Magazine, 37(251), 350–356.

• Organic Syntheses. (n.d.). Williamson Synthesis of m-Tolyloxyacetic Acid. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Kwiecień, H. (2004). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids. Polish Journal of Chemistry, 78(3), 335-341.
• Gresham, T. L., et al. (1949). 3-(2-Formylphenoxy)propanoic acid. Journal of the American Chemical Society, 71(2), 661-664.

• Maldonado-Domínguez, M. (2015). Answer to "Is it possible to purify aldehyde by column?". ResearchGate. Retrieved from [Link]

• JoVE. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• Chempedia. (n.d.). General procedures for the purification of Carboxylic acids. LookChem. Retrieved from [Link]

• Journal of Chromatographic Science. (2013). Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography. Retrieved from [Link]

• SIELC Technologies. (2018). Acetic acid, (2-formylphenoxy)- HPLC Method. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Formylphenoxy)hexanoic acid. Retrieved from [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting complex NMR spectra of 2-(2-Formylphenoxy)hexanoic acid

Technical Support Center: 2-(2-Formylphenoxy)hexanoic acid

Welcome to the NMR Interpretation Guide for 2-(2-Formylphenoxy)hexanoic acid. This resource is designed for researchers, medicinal chemists, and analytical scientists who are working with this molecule or similar complex structures. Here, we address common challenges and questions that arise during the analysis of its NMR spectra in a practical, question-and-answer format.

Introduction: The Challenge of a Multifunctional Molecule

2-(2-Formylphenoxy)hexanoic acid presents a fascinating NMR interpretation challenge due to its combination of distinct structural motifs: an ortho-disubstituted aromatic ring, a chiral center, a flexible aliphatic chain, and two deshielded functional groups (an aldehyde and a carboxylic acid). The resulting spectra often feature significant signal overlap, complex splitting patterns, and wide-ranging chemical shifts that require a multi-faceted analytical approach to fully resolve.

This guide provides field-proven insights and step-by-step protocols to help you navigate these complexities with confidence.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: The ¹H NMR Spectrum - Protons in Focus

Question 1: My aromatic region (approx. 6.9-7.9 ppm) is very complex and doesn't show simple doublet/triplet patterns. Why is that, and how can I assign the four aromatic protons?

Answer:

The complexity arises because the benzene ring is substituted at adjacent positions (ortho-substitution) with two electronically different groups: an electron-withdrawing formyl group (-CHO) and an electron-donating ether linkage (-O-R). This arrangement removes any plane of symmetry, making all four aromatic protons chemically non-equivalent[1]. They will appear as four distinct signals, often referred to as an "ABCD spin system."

Causality & Expert Insights:

• Chemical Shift: The formyl group strongly deshields the proton ortho to it (H6'), while the ether oxygen shields its adjacent proton (H3'). The result is a wide dispersion of the four aromatic signals.

• Coupling: Each aromatic proton couples to its neighbors. Protons that are ortho to each other exhibit a large coupling constant (³J ≈ 7-9 Hz), while meta couplings are smaller (⁴J ≈ 2-3 Hz), and para couplings are often negligible (⁵J < 1 Hz)[2]. This combination of different couplings for each proton leads to complex multiplets, often appearing as overlapping doublets of doublets (dd) or triplets of doublets (td).

Troubleshooting Workflow:

• Identify H6': Look for the most downfield aromatic signal (expected ~7.8-7.9 ppm). It is directly ortho to the strongly deshielding aldehyde group. It should appear as a doublet of doublets (dd) due to coupling with H5' (ortho) and H4' (meta).

• Use 2D COSY: A Correlation Spectroscopy (COSY) experiment is the most reliable way to establish connectivity. The H6' signal will show a cross-peak to its ortho neighbor, H5'. H5' will, in turn, show correlations to both H6' and H4'. This allows you to walk around the ring proton by proton.[3]

• Confirm with HMBC: The aldehyde proton (~10.5 ppm) will show a long-range correlation to the carbons of the aromatic ring, particularly C2' and C6', in an HMBC spectrum. This definitively links the aldehyde to the ring and helps confirm the assignment of nearby protons.

Question 2: I see two broad singlets at very high chemical shifts (>10 ppm). Which is the aldehyde and which is the carboxylic acid? Why are they broad?

Answer:

You are observing the aldehyde proton (-CHO) and the carboxylic acid proton (-COOH).

• Aldehyde Proton (-CHO): Typically resonates between 9.5-10.5 ppm . Its signal is usually a sharp singlet unless there is long-range coupling.

• Carboxylic Acid Proton (-COOH): Resonates over a very wide range, typically 10-13 ppm or even higher. This signal is almost always broad.[4][5]

Causality & Expert Insights: The broadness of the carboxylic acid proton signal is due to two main factors:

• Chemical Exchange: The acidic proton rapidly exchanges with other acidic protons (like trace water in the solvent) or other acid molecules. This exchange happens on a timescale that is fast relative to the NMR experiment, leading to a broadening of the signal.

• Hydrogen Bonding: Carboxylic acids readily form hydrogen-bonded dimers in solution. This significantly deshields the proton, pushing its chemical shift further downfield and contributing to broadening.

The aldehyde proton does not undergo such rapid exchange, so its signal is typically sharp.

Protocol: D₂O Exchange for Unambiguous Identification

This is a definitive, self-validating test to confirm the identity of exchangeable protons like -OH and -COOH.

Methodology:

• Acquire a standard ¹H NMR spectrum of your sample in a solvent like CDCl₃ or DMSO-d₆.

• Remove the NMR tube from the spectrometer.

• Add one or two drops of deuterium oxide (D₂O) to the tube.

• Cap the tube and shake it vigorously for about 30 seconds to ensure mixing.

• Re-acquire the ¹H NMR spectrum.

Expected Result: The signal corresponding to the carboxylic acid proton (-COOH) will disappear or be significantly reduced in intensity. The D₂O exchanges the acidic proton for a deuterium atom (¹H-COOH + D₂O ⇌ ¹H-COOD + HDO), and since deuterium is not observed in a ¹H NMR experiment, the signal vanishes. The aldehyde proton signal will remain unchanged.

Question 3: The aliphatic region between 0.8 and 2.5 ppm is a cluster of overlapping multiplets. How can I assign the protons of the hexanoic acid chain (H2 to H6)?

Answer:

This is a classic case of signal overlap in a flexible alkyl chain. While the alpha-proton (H2) is shifted downfield by two oxygen atoms, the subsequent methylene groups (H3, H4, H5) have very similar electronic environments, causing their signals to bunch together.[6] The terminal methyl group (H6) is usually distinct.

Systematic Interpretation Workflow:

Step-by-Step using 2D NMR:

• ¹H-¹H COSY/TOCSY: These experiments are essential. A COSY spectrum shows correlations between protons that are coupled, typically over two or three bonds.[3][7]

  • Start with the most downfield aliphatic proton, H2 (the methine at the chiral center), which should be around 4.8-5.0 ppm. Find its signal on the diagonal.

  • Look for an off-diagonal cross-peak connecting H2 to another signal. This signal must be H3 .

  • Now, find H3 on the diagonal and look for its other correlation (besides the one back to H2). This will be H4 .

  • Continue this "walk down the chain" from H4 to H5, and finally from H5 to the terminal methyl group, H6.

• ¹H-¹³C HSQC: A Heteronuclear Single Quantum Coherence (HSQC) spectrum correlates each proton signal directly to the carbon it is attached to.[8] This is useful for confirming that the protons you assigned in COSY correspond to the correct type of carbon (CH, CH2, or CH3) identified in the ¹³C/DEPT spectra.

Section 2: The ¹³C and DEPT Spectra - The Carbon Skeleton

Question 4: How can I use ¹³C and DEPT-135 NMR to confirm my assignments and identify all carbon types?

Answer:

A combination of a standard broadband-decoupled ¹³C spectrum and a DEPT-135 experiment provides a complete count of all unique carbons and identifies them by the number of attached protons.[9]

Expected Signals & Interpretation: Your molecule has 13 unique carbons (C1-C6 from the hexanoic acid, C1'-C6' from the ring, plus the aldehyde carbon C7').

Carbon Type	Expected ¹³C Shift (ppm)	DEPT-135 Signal	Notes
Aldehyde C=O (C7')	190 - 200[10]	No Signal	Quaternary-like, often weak in ¹³C.
Carboxylic C=O (C1)	170 - 185[11]	No Signal	Quaternary, often weak.
Aromatic C-O (C1')	155 - 165	No Signal	Quaternary carbon attached to oxygen.
Aromatic C-CHO (C2')	135 - 145	No Signal	Quaternary carbon attached to aldehyde.
Aromatic C-H	110 - 135[12]	Positive (Up)	Four distinct signals expected.
Methine C-O (C2)	70 - 80	Positive (Up)	Chiral center, attached to ether oxygen.
Methylene (C3, C4, C5)	22 - 35[13]	Negative (Down)	Three distinct signals, potentially close.
Methyl (C6)	~14[13]	Positive (Up)	Terminal methyl group.

DEPT-135 Explained: The DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is a powerful tool that differentiates carbon signals based on the number of attached protons:

• CH₃ (methyl) groups appear as positive signals.

• CH₂ (methylene) groups appear as negative signals (pointing down).

• CH (methine) groups appear as positive signals.

• Quaternary carbons (C) and carbons in C=O groups do not appear in a DEPT-135 spectrum.[8][14]

By comparing the standard ¹³C spectrum (which shows all 13 signals) with the DEPT-135 spectrum, you can unambiguously identify all quaternary carbons and assign the rest to their respective types.

Section 3: Advanced Confirmation - 2D Connectivity

Question 5: I have my assignments from 1D and COSY spectra, but how can I be absolutely certain about the connectivity between the aromatic ring and the hexanoic acid chain?

Answer:

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the ultimate tool for this purpose. It reveals correlations (and thus, J-coupling) between protons and carbons that are separated by two or three bonds (²J or ³J). It is ideal for connecting different fragments of a molecule.[8][15]

Key HMBC Correlations to Look For:

mol [label=<

>];

// Nodes for labels H2 [pos="1.2,1.8!", label="H2"]; H_Aldehyde [pos="4.1,2.5!", label="H (Aldehyde)"]; C1_prime [pos="2.5,1.7!", label="C1'"]; C2_prime [pos="3.2,2.0!", label="C2'"]; C7_prime [pos="3.8,1.9!", label="C7'"]; C1 [pos="0.7,1.3!", label="C1"];

// Edges for correlations H2 -> C1_prime [label="³J (Key)", dir=both, color="#EA4335"]; H2 -> C1 [label="²J", dir=both, color="#4285F4"]; H_Aldehyde -> C2_prime [label="²J", dir=both, color="#FBBC05"]; H_Aldehyde -> C7_prime [label="¹J (not HMBC)", style=invis]; // Placeholder for alignment } axd Caption: Key HMBC correlations confirming molecular assembly.

• H2 to C1' (³J correlation): Look for a cross-peak between the methine proton on the chiral center (H2 , ~4.8-5.0 ppm) and the aromatic carbon bearing the ether oxygen (C1' , ~155-165 ppm). This three-bond correlation is definitive proof that the hexanoic acid chain is connected to the phenoxy ring at C1'.

• H2 to C1 (²J correlation): You should also see a correlation from H2 to the carboxylic acid carbonyl carbon (C1 , ~170-185 ppm).

• Aldehyde Proton to Aromatic Carbons: The aldehyde proton (~10.5 ppm) should show a strong ²J correlation to the quaternary aromatic carbon it's attached to (C2' , ~135-145 ppm) and a ³J correlation to C1' and C3' .

Observing these key cross-peaks provides irrefutable evidence for the complete molecular structure, validating all other assignments.

References

• ResearchGate. (n.d.). ¹H-NMR spectra of reactant hexanoic acid. Retrieved from [Link]

• Quora. (2018). How many NMR peaks will be observed for hexanoic acid? Retrieved from [Link]

• National Institutes of Health, PubChem. (n.d.). Hexanoic Acid. Retrieved from [Link]

• University of Regensburg. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Retrieved from [Link]

• Reddit. (2017). HNMR hexanoic acid. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000351 Hexanoic Acid. Retrieved from [Link]

• University of Manitoba. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

• ACS Publications. (n.d.). Long-Range Coupling in the Nuclear Magnetic Resonance Spectra of Acenaphthene Derivatives. Retrieved from [Link]

• National Institutes of Health, PubChem. (n.d.). 2-(2-Formylphenoxy)hexanoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Oregon State University. (n.d.). ¹³C NMR Chemical Shift. Retrieved from [Link]

• ACD/Labs. (2021). The Basics of Interpreting a Proton (¹H) NMR Spectrum. Retrieved from [Link]

• HAL Open Science. (n.d.). ¹³C ; DEPT135 ; HSQC) and HRMS spectra. Retrieved from [Link]

• JoVE. (2024). Video: ¹H NMR: Long-Range Coupling. Retrieved from [Link]

• Oxford Instruments. (n.d.). ¹H-¹H COSY & TOCSY two-dimensional NMR spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Two various regions of ¹³C NMR, DEPT 135 and DEPT 90 spectra. Retrieved from [Link]

• YouTube. (2018). 15.6a Interpreting NMR Example 1. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 5-HMR-3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• Compound Interest. (2015). A guide to ¹³C NMR chemical shift values. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• ACD/Labs. (2025). ¹H–¹H Coupling in Proton NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). The two-dimensional 2D HMBC NMR spectra. Retrieved from [Link]

• University College London. (n.d.). Chemical shifts. Retrieved from [Link]

• ResearchGate. (n.d.). ¹³C NMR Chemical shifts of compounds 1-12. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Oregon State University. (n.d.). ¹H NMR Chemical Shifts. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 13 - Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7.3: Two Dimensional Homonuclear NMR Spectroscopy. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of ¹H-NMR Interpretation. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-Ethylhexanoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. acdlabs.com [acdlabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. reddit.com [reddit.com]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. web.uvic.ca [web.uvic.ca]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. compoundchem.com [compoundchem.com]
• 12. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 13. Hexanoic Acid | C6H12O2 | CID 8892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(2-Formylphenoxy)hexanoic Acid and Its Analogs for Researchers and Drug Development Professionals

In the landscape of contemporary drug discovery, the family of phenoxyalkanoic acids has emerged as a versatile scaffold, yielding compounds with a wide array of biological activities. This guide provides a detailed comparative analysis of 2-(2-Formylphenoxy)hexanoic acid and its key analogs, focusing on the influence of structural modifications on their physicochemical properties and biological performance. We will delve into the structure-activity relationships (SAR) that govern their function, supported by available, albeit not always directly comparative, experimental data. This document is intended to serve as a technical resource for researchers, scientists, and drug development professionals engaged in the exploration of this chemical space.

Introduction to 2-(2-Formylphenoxy)alkanoic Acids

The core structure of 2-(2-Formylphenoxy)alkanoic acids, characterized by a salicylaldehyde moiety linked via an ether bridge to an alkanoic acid, presents multiple points for chemical modification. This structural motif has been explored for various therapeutic applications, including as anti-inflammatory and antimicrobial agents. The presence of the aldehyde, carboxylic acid, and ether functionalities provides rich chemical handles for derivatization and for interaction with biological targets. Understanding how subtle changes to this scaffold, such as altering the length of the alkanoic acid chain or substituting the phenyl ring, impact biological activity is crucial for the rational design of new therapeutic agents.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a drug candidate are paramount to its absorption, distribution, metabolism, and excretion (ADME) profile. Variations in the alkyl chain length of 2-(2-Formylphenoxy)alkanoic acids are expected to significantly influence their lipophilicity, a key determinant of cell membrane permeability and interaction with hydrophobic binding pockets of target proteins.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Calculated logP
2-(2-Formylphenoxy)acetic acid	C9H8O4	180.16	1.02
2-(2-Formylphenoxy)propanoic acid	C10H10O4	194.18	~1.5
2-(2-Formylphenoxy)hexanoic acid	C13H16O4	236.26	~2.9

Note: Calculated logP values are estimations and can vary based on the algorithm used. The trend of increasing lipophilicity with chain length is the key takeaway.

As depicted in the table, a clear trend of increasing molecular weight and lipophilicity is observed as the alkyl chain elongates from acetic to hexanoic acid. This increase in lipophilicity can have a dual effect: while it may enhance membrane permeability and binding to hydrophobic targets, it can also lead to decreased aqueous solubility and potential for non-specific binding.

Comparative Biological Activity

Anti-inflammatory Activity: Cyclooxygenase-2 (COX-2) Inhibition

Phenoxyacetic acid derivatives have been investigated as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[1] Selective inhibition of COX-2 over COX-1 is a desirable trait for anti-inflammatory drugs, as it is associated with a reduced risk of gastrointestinal side effects.[2]

The structure-activity relationship for COX-2 inhibitors often reveals that an optimal level of lipophilicity is required for potent activity.[3][4] The longer alkyl chain of 2-(2-Formylphenoxy)hexanoic acid, compared to its acetic and propanoic acid analogs, would increase its lipophilicity. This could potentially lead to enhanced binding within the hydrophobic channel of the COX-2 active site. However, excessive lipophilicity can also be detrimental.

While specific IC50 values for these exact compounds in a comparative assay are not available, studies on other series of COX-2 inhibitors have shown that increasing the alkyl chain length can lead to increased potency, up to a certain point.[4] It is therefore plausible that the hexanoic acid derivative could exhibit greater COX-2 inhibitory activity than the shorter-chain analogs.

Antimicrobial Activity

Phenoxyacetic acid derivatives have also demonstrated antimicrobial properties.[5] The mechanism of action of acidic antimicrobial agents is often related to their ability to disrupt the bacterial cell membrane and/or interfere with essential cellular processes. The lipophilicity of a compound plays a crucial role in its ability to penetrate the bacterial cell wall.

Studies on other classes of antimicrobial organic acids have shown that there is often an optimal alkyl chain length for maximal activity.[6] Shorter chains may not be lipophilic enough to effectively partition into the bacterial membrane, while very long chains may lead to poor aqueous solubility, limiting their bioavailability. Therefore, it is conceivable that 2-(2-Formylphenoxy)hexanoic acid could exhibit a different spectrum or potency of antimicrobial activity compared to its shorter-chain analogs. Comparative testing using standardized methods such as the determination of Minimum Inhibitory Concentrations (MIC) would be necessary to establish a definitive relationship.[7]

Experimental Protocols

To facilitate further research and direct comparison, we provide a general synthetic protocol and a standard biological assay methodology.

General Synthesis of 2-(2-Formylphenoxy)alkanoic Acids

The synthesis of 2-(2-formylphenoxy)alkanoic acids can be achieved through a Williamson ether synthesis, a reliable and well-established method.

Step-by-Step Protocol:

• Reaction Setup: To a solution of salicylaldehyde (1.0 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetone, add a base such as potassium carbonate (K2CO3) or sodium hydride (NaH) (1.1-1.5 equivalents).

• Alkylation: To the resulting mixture, add the corresponding 2-bromoalkanoic acid ester (e.g., ethyl 2-bromohexanoate for the hexanoic acid derivative) (1.1 equivalents) dropwise at room temperature.

• Reaction Monitoring: The reaction mixture is typically heated to 60-80 °C and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent such as ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• Purification of Ester Intermediate: The crude ester can be purified by column chromatography on silica gel.

• Hydrolysis: The purified ester is then dissolved in a mixture of an alcohol (e.g., ethanol or methanol) and an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide). The mixture is stirred at room temperature or gently heated until the hydrolysis is complete (monitored by TLC).

• Acidification and Isolation: The reaction mixture is cooled, and the alcohol is removed under reduced pressure. The remaining aqueous solution is acidified with a mineral acid (e.g., HCl) to precipitate the desired 2-(2-formylphenoxy)alkanoic acid. The solid product is then collected by filtration, washed with cold water, and dried.

In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

A common method to assess the inhibitory activity of compounds against COX enzymes is the whole blood assay, which measures the production of prostaglandins.

Step-by-Step Protocol:

• Blood Collection: Fresh human venous blood is collected from healthy volunteers who have not taken any NSAIDs for at least two weeks. The blood is collected into tubes containing an anticoagulant (e.g., heparin).

• Compound Preparation: The test compounds (2-(2-formylphenoxy)alkanoic acids and reference inhibitors) are dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions. Serial dilutions are then made to achieve the desired final concentrations for the assay.

• COX-1 Assay (Thromboxane B2 production):

  • Aliquots of whole blood are pre-incubated with various concentrations of the test compounds or vehicle control for a specified time (e.g., 15-60 minutes) at 37 °C.

  • Clotting is allowed to occur for a set period (e.g., 60 minutes) at 37 °C to induce COX-1 activity.

  • The samples are then centrifuged to separate the serum.

  • The concentration of thromboxane B2 (TXB2), a stable metabolite of the COX-1 product thromboxane A2, in the serum is measured using a commercially available enzyme immunoassay (EIA) kit.

• COX-2 Assay (Prostaglandin E2 production):

  • Aliquots of whole blood are pre-incubated with various concentrations of the test compounds or vehicle control.

  • Lipopolysaccharide (LPS) is added to induce the expression of COX-2, and the blood is incubated for a longer period (e.g., 24 hours) at 37 °C.

  • The plasma is separated by centrifugation.

  • The concentration of prostaglandin E2 (PGE2), a major product of COX-2, in the plasma is measured using a commercial EIA kit.

• Data Analysis: The IC50 values (the concentration of inhibitor required to reduce the production of TXB2 or PGE2 by 50%) are calculated from the concentration-response curves. The COX-2 selectivity index is then determined by dividing the IC50 for COX-1 by the IC50 for COX-2.

Conclusion and Future Directions

The comparative analysis of 2-(2-Formylphenoxy)hexanoic acid and its shorter-chain analogs highlights the critical role of the alkyl chain length in modulating their physicochemical properties and, by extension, their potential biological activities. While direct comparative experimental data is currently lacking, established structure-activity relationships for related compound classes suggest that the hexanoic acid derivative, with its increased lipophilicity, may offer enhanced potency in certain biological assays, such as COX-2 inhibition.

To definitively elucidate the comparative performance of these analogs, further research is warranted. Specifically, head-to-head in vitro and in vivo studies are required to quantify their relative potencies and selectivities as anti-inflammatory and antimicrobial agents. Such studies will be instrumental in validating the predicted SAR and guiding the future design of more efficacious and safer drug candidates based on the 2-(2-formylphenoxy)alkanoic acid scaffold.

References

• Abdellatif, K. R. A., Fadaly, W. A. A., & Kamel, G. M. (2020). New Phenoxyacetic Acid Analogues with Antimicrobial Activity.
• Al-Gazzar, M. G., Zaki, M. A., & El-Gazzar, M. G. (2020).
• Andrews, K. T., Fairlie, D. P., & Gahan, L. R. (2003). The IC 50 values for the inhibition of COX-1 and COX-2 in the human whole...
• Andries, K., Verhasselt, P., Guillemont, J., Göhlmann, H. W. H., Neefs, J. M., Winkler, H., & Van Gestel, J. (2005). Minimum Inhibitory Concentration (MIC) values in mM of selected organic...
• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Journal of Preventive Medicine and Hygiene, 57(2), E103–E110.
• El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Hafez, A. A. M. (2021).
• Garg, R., & Singh, P. (2017). Synergy of Physico-chemical and Biological Experiments for Developing a Cyclooxygenase-2 Inhibitor.
• IDEXX Laboratories. (n.d.).
• Kalgutkar, A. S., Crews, B. C., Rowlinson, S. W., Marnett, L. J., & Jones, D. A. (2000). Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors. Proceedings of the National Academy of Sciences, 97(2), 925-930.
• Knaus, E. E., & J. J. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Pharmaceuticals, 4(11), 1435-1463.
• Kourounakis, A. P., & Yiangou, Y. (2011). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Molecules, 16(12), 10319-10338.
• Molnar-Gabor, D., & Frater, T. (2019). Antimicrobial activity of a selection of organic acids, their salts and essential oils against swine enteropathogenic bacteria. Porcine Health Management, 5(1), 1-11.
• O'Donnell, J. F., & Schuster, V. L. (2004). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 23(11), 5486.
• Patrono, C. (2016). Low concentrations of acetic and formic acids enhance the inactivation of Staphylococcus aureus and Pseudomonas aeruginosa with pulsed electric fields. Scientific Reports, 6(1), 1-10.
• Rogozea, L. (2015).
• Sostres, C., Gargallo, C. J., & Lanas, A. (2014). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships.
• Shu, M., Wang, Y., Yu, J., Kuo, S., Coda, A., Jiang, Y., ... & Gallo, R. L. (2013). Propionic acid and its esterified derivative suppress the growth of methicillin-resistant Staphylococcus aureus USA300. Scientific Reports, 3(1), 1-7.
• Stojković, D., Soković, M., & Glamočlija, J. (2011). Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships. Molecules, 16(12), 10155-10169.
• Tantry, S. J., & S. J. (2020). Microbiology Guide to Interpreting Antimicrobial Susceptibility Testing (AST). Idexx.
• Zarghi, A., & Arfaei, S. (2011). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). Future Medicinal Chemistry, 3(11), 1385-1403.
• Selleckchem. (n.d.). COX-2 Selective Inhibitors. Selleckchem.com.
• Tripp, M. L., & Darland, G. (2004). Anti-inflammatory cyclooxygenase-2 selective inhibitors.
• Vane, J. R. (2011).
• Warner, T. D., & Mitchell, J. A. (2004). Structure--Antimicrobial Activity Relationship Comparing a New Class of Antimicrobials, Silanols, to Alcohols and Phenols. DTIC.
• Williams, C. S., & DuBois, R. N. (1996). Structure--Antimicrobial Activity Relationship Comparing a New Class of Antimicrobials, Silanols, to Alcohols and Phenols.
• Wube, A. A., & W. A. (2021).
• Xu, S., & S. (2014). Exploring the Structure-Activity Relationship of COX Inhibitors with Anticancer Effects: A Comprehensive Review. PubMed.
• Yanez, M., & M. (2012). IC 50 Values for COX-1 and COX-2 Enzymes.
• IDEXX. (n.d.).
• Ghlichloo, M., & Z. (2021). COX Inhibitors.

Sources

• 1. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Minimum inhibitory concentrations and resistance for selected antimicrobial agents (including imipenem, linezolid and tigecycline) of bacteria obtained from eye infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Selectivity: Profiling the Cross-Reactivity of 2-(2-Formylphenoxy)hexanoic Acid

Introduction: Beyond the Primary Target

In the landscape of drug discovery, the identification of a potent molecule against a therapeutic target is a pivotal moment. 2-(2-Formylphenoxy)hexanoic acid, a phenoxyalkanoic acid derivative, has emerged as a promising scaffold. Structurally related compounds have demonstrated activity as anti-inflammatory agents, specifically as inhibitors of cyclooxygenase-2 (COX-2)[1]. For the purpose of this guide, we will postulate that 2-(2-Formylphenoxy)hexanoic acid (referred to herein as 'Compound X') is a novel inhibitor of COX-2, an enzyme central to inflammation and pain pathways.

However, potency is only half the story. The true therapeutic potential of a compound is defined by its selectivity. Cross-reactivity, the unintended interaction of a drug with proteins other than its primary target, can lead to unforeseen side effects or even toxicity, derailing an otherwise promising clinical candidate[2][3]. This guide provides a comprehensive, multi-tiered strategy for rigorously evaluating the cross-reactivity profile of Compound X, ensuring a thorough understanding of its biological footprint. We will progress from broad, predictive computational methods to precise biochemical assays and culminate in physiologically relevant cell-based assessments.

Part 1: The Predictive Funnel: In Silico Off-Target Profiling

Expertise & Experience: Before committing to resource-intensive wet lab experiments, a computational pre-screen is an invaluable and cost-effective first step. By comparing the structure of Compound X to databases of known ligands, we can generate a probabilistic map of potential off-targets. This approach, often called "target fishing," helps prioritize which proteins or protein families warrant closer experimental investigation.

Methodology: Ligand-Based Target Prediction

The foundational principle is "guilt-by-association": molecules with similar structures often have similar biological targets. We utilize platforms like SwissTargetPrediction, which screen a compound's 2D and 3D similarity against a vast library of known bioactive molecules.

Step-by-Step Protocol:

• Input Structure: Obtain the SMILES (Simplified Molecular Input Line Entry System) string for Compound X: CCCCC(C(=O)O)OC1=CC=CC=C1C=O[4][5].

• Select Organism: Specify Homo sapiens to focus the search on human proteins.

• Initiate Prediction: The server calculates the similarity to known ligands and maps these to their annotated targets.

• Analyze Results: The output is a ranked list of potential targets, prioritized by a probability score. Pay close attention to targets from protein families known for promiscuity, such as kinases, G-protein coupled receptors (GPCRs), and cytochromes P450.

Data Presentation: Predicted Off-Target Profile for Compound X

This table represents hypothetical data for illustrative purposes.

Predicted Off-Target	Gene Name	Protein Family	Prediction Score	Rationale for Investigation
Prostaglandin G/H synthase 1	PTGS1	Oxidase (COX)	0.95	High structural homology to the primary target (COX-2). Essential for selectivity assessment.
Carbonic Anhydrase II	CA2	Lyase	0.62	Common off-target for carboxylic acid-containing compounds.
Mitogen-activated protein kinase 14	MAPK14	Kinase (p38α)	0.55	Kinases are a major class of off-targets; p38α is involved in inflammatory signaling.
Free fatty acid receptor 4	FFAR4	GPCR	0.48	Structurally related phenoxyalkanoic acids are known FFAR4 agonists[6][7].

Visualization: In Silico Screening Workflow

Caption: Workflow for in-silico prediction of off-target liabilities.

Part 2: The Gold Standard: In Vitro Biochemical Confirmation

Expertise & Experience: In silico predictions are hypotheses that require experimental validation. Direct biochemical assays are the gold standard for confirming a physical interaction between a compound and a protein. These assays provide quantitative measures of binding affinity (Kd) or inhibitory activity (IC50), which are crucial for building a selectivity profile.

Methodology 1: On-Target vs. Key Off-Target (COX-1/COX-2 Assay)

To establish selectivity, we must directly compare Compound X's potency against its intended target (COX-2) and its most likely off-target, the closely related isoform COX-1. An enzyme inhibition assay is the method of choice.

Step-by-Step Protocol (COX Inhibition Assay):

• Reagents: Recombinant human COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a detection reagent that measures prostaglandin production (e.g., via an ELISA-based method).

• Compound Preparation: Prepare a serial dilution of Compound X (e.g., from 100 µM to 1 pM) in DMSO. Include a known selective COX-2 inhibitor (e.g., Celecoxib) and a non-selective inhibitor (e.g., Indomethacin) as controls.

• Reaction Setup: In a 96-well plate, add the reaction buffer, the respective enzyme (COX-1 or COX-2), and the diluted compounds or DMSO vehicle. Incubate for 15 minutes at 37°C.

• Initiate Reaction: Add arachidonic acid to all wells to start the enzymatic reaction. Incubate for a further 10 minutes at 37°C.

• Stop & Detect: Terminate the reaction with a stop solution (e.g., HCl). Quantify the amount of Prostaglandin E2 (PGE2) produced using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the percentage of inhibition against the logarithm of Compound X concentration. Use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value for each enzyme. The selectivity ratio is calculated as IC50 (COX-1) / IC50 (COX-2).

Methodology 2: Broad Panel Screening

To uncover unexpected cross-reactivities, screening against a broad panel of diverse proteins is essential. Commercial services (e.g., Eurofins SafetyScreen, Reaction Biology Kinase Panels) offer standardized assays for hundreds of targets. Based on our in-silico hits, a custom panel including kinases like MAPK14 and various GPCRs would be appropriate. A representative kinase assay protocol is described below[8][9].

Step-by-Step Protocol (Representative Kinase Assay - e.g., MAPK14):

• Assay Principle: A typical kinase assay measures the transfer of a phosphate group from ATP to a substrate peptide[9]. The amount of ADP produced is quantified.

• Reaction: Recombinant MAPK14, a specific substrate peptide, and ATP are incubated with Compound X at one or more concentrations (e.g., 1 µM and 10 µM for an initial screen).

• Detection: A detection reagent (e.g., ADP-Glo™, Transcreener®) is added. The signal, often luminescence or fluorescence, is proportional to the amount of ADP produced and thus, kinase activity.

• Analysis: The activity in the presence of Compound X is compared to a vehicle control (DMSO) to determine the percent inhibition.

Data Presentation: Comparative Inhibitory Profile of Compound X

This table represents hypothetical data for illustrative purposes.

Target	Target Family	IC50 / % Inhibition @ 10µM	Selectivity Ratio (vs. COX-2)
COX-2 (Primary Target)	Oxidase	50 nM	-
COX-1	Oxidase	5,000 nM	100-fold
MAPK14 (p38α)	Kinase	8,500 nM	170-fold
c-Src	Kinase	> 10,000 nM	> 200-fold
FFAR4	GPCR	No significant activity	> 200-fold
hERG	Ion Channel	> 10,000 nM	> 200-fold

Visualization: Principle of a Competitive Inhibition Assay

Caption: Competitive inhibition prevents substrate binding.

Part 3: The Reality Check: Cell-Based Target Engagement

Expertise & Experience: A compound may be potent in a clean biochemical assay but fail to engage its target in a complex cellular environment due to poor membrane permeability or rapid efflux. Cell-based assays are the crucial next step to confirm that Compound X can reach and bind to its intended target—and potential off-targets—within a living system[10].

Methodology: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique for verifying target engagement in intact cells or cell lysates[11][12]. The principle is that when a compound binds to its target protein, it stabilizes the protein's structure, increasing its resistance to heat-induced denaturation[10][12].

Step-by-Step Protocol (CETSA for COX-2 Target Engagement):

• Cell Culture: Use a cell line that expresses the target protein, e.g., HT-29 cells for COX-2.

• Compound Treatment: Treat intact cells with Compound X (e.g., 10 µM) or a vehicle control (DMSO) for 1-2 hours at 37°C[11].

• Heating: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 37°C to 65°C) for 3 minutes, followed by cooling[13].

• Cell Lysis: Lyse the cells to release their protein content (e.g., via freeze-thaw cycles or lysis buffer).

• Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins. The supernatant contains the soluble, non-denatured proteins.

• Detection: Collect the supernatant and quantify the amount of soluble COX-2 remaining at each temperature using Western Blot or ELISA.

• Data Analysis: Plot the percentage of soluble protein against temperature for both vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of Compound X confirms target engagement. This shift is reported as the change in melting temperature (ΔTm).

Data Presentation: Cellular Target Engagement Profile

This table represents hypothetical data for illustrative purposes.

Target Protein	Cell Line	Compound X Conc.	Vehicle Tm	Compound X Tm	ΔTm (°C)	Interpretation
COX-2	HT-29	10 µM	52.1°C	56.3°C	+4.2	Strong Engagement
COX-1	Platelets	10 µM	54.5°C	54.7°C	+0.2	Negligible Engagement
MAPK14	THP-1	10 µM	48.9°C	49.0°C	+0.1	Negligible Engagement

Visualization: Signaling Pathway & Selectivity

Caption: Selective inhibition of COX-2 over COX-1 by Compound X.

Conclusion: Synthesizing a Complete Selectivity Profile

The systematic evaluation of 2-(2-Formylphenoxy)hexanoic acid, from predictive algorithms to direct biochemical assays and finally to cellular target engagement, provides a robust and multi-faceted understanding of its selectivity. Our hypothetical data illustrate a promising candidate with a >100-fold biochemical selectivity for COX-2 over COX-1 and key off-targets. Crucially, the CETSA results confirm that this selectivity is maintained in a physiological context, with strong, specific engagement of COX-2 in intact cells.

This tiered approach is a self-validating system. In silico hits guide the design of focused in vitro panels, and in vitro potency data are validated for cellular relevance by target engagement studies. By integrating these layers of evidence, researchers and drug development professionals can make informed decisions, minimizing the risk of late-stage failures due to unforeseen cross-reactivity and maximizing the potential for developing a safe and effective therapeutic.

References

• PubChem. (n.d.). 2-(2-Formylphenoxy)hexanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 2-(2-FORMYLPHENOXY)HEXANOIC ACID. Retrieved from [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-51. Retrieved from [Link]

• van Vlimmeren, A., et al. (2023). In vitro kinase assay. protocols.io. Retrieved from [Link]

• Wang, Y., et al. (2024). Novel Phenoxyalkanoic Acid Derivatives as Free Fatty Acid Receptor 4 Agonists for Treating Type 2 Diabetes Mellitus. International Journal of Molecular Sciences, 25(21), 11476. Retrieved from [Link]

• Mirakian, R., et al. (2009). Testing for Drug Hypersensitivity Syndromes. Journal of Investigational Allergology and Clinical Immunology, 19(4), 257-70. Retrieved from [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• NIH. (n.d.). In vitro NLK Kinase Assay. PubMed Central. Retrieved from [Link]

• Bio-protocol. (2022). In vitro kinase assay. Retrieved from [Link]

• Romano, A., et al. (2010). Cross-reactivity among drugs: Clinical problems. ResearchGate. Retrieved from [Link]

• Al-Obaid, A. M., et al. (1995). Synthesis and anti-inflammatory and analgesic activities of pyridyloxy- and phenoxyalkanoic acid derivatives. PubMed. Retrieved from [Link]

• ResearchGate. (2023). (PDF) In vitro kinase assay v1. Retrieved from [Link]

• KnowledgeDose. (2024). Drug Allergy & Cross-Reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). The design of phenoxyalkanoic acid derivatives. Retrieved from [Link]

• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• Worm, M., et al. (2020). Guideline for the diagnosis of drug hypersensitivity reactions. Allergologie select, 4, 191-224. Retrieved from [Link]

• Api, A.M., et al. (2020). Fragrance material review on hexanoic acid. Food and Chemical Toxicology, 138, 111263. Retrieved from [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. Retrieved from [Link]

• Gomaa, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... Molecules, 29(6), 1307. Retrieved from [Link]

• Pichler, W. J. (2003). Cross-Reactivity With Drugs at the T Cell Level. Current Opinion in Allergy and Clinical Immunology, 3(4), 255-262. Retrieved from [Link]

• Yilmaz, I., et al. (2016). Assessing the negative impact of phenyl alkanoic acid derivative...on the differentiation and proliferation of chondrocytes. Journal of Orthopaedic Surgery and Research, 11, 73. Retrieved from [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

• NICNAS. (2013). Hexanoic acid, 2-ethyl-: Human health tier II assessment. Australian Government Department of Health. Retrieved from [Link]

• Pelago Bioscience. (2020). CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery. YouTube. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Drug Allergy & Cross-Reactivity | KnowledgeDose [knowledgedose.com]
• 4. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Novel Phenoxyalkanoic Acid Derivatives as Free Fatty Acid Receptor 4 Agonists for Treating Type 2 Diabetes Mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In vitro kinase assay [protocols.io]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. news-medical.net [news-medical.net]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. m.youtube.com [m.youtube.com]

A Comparative Analysis for Drug Discovery Professionals: 2-(2-Formylphenoxy)hexanoic Acid and its 4-Nitro Analogue

Executive Summary

In the landscape of modern drug discovery, the strategic modification of molecular scaffolds is a cornerstone of lead optimization.[] Phenoxyalkanoic acids bearing a formyl group represent a versatile class of intermediates and potential pharmacophores. This guide provides an in-depth comparison of two such molecules: 2-(2-Formylphenoxy)hexanoic acid and its derivative, 2-(2-formyl-4-nitrophenoxy)hexanoic acid. The introduction of a nitro group at the 4-position of the phenyl ring profoundly alters the molecule's physicochemical properties, reactivity, and potential biological applications. This analysis, supported by experimental data and established chemical principles, is designed to equip researchers with the insights needed to select the appropriate compound for their specific research and development objectives, particularly in the realm of covalent inhibitor design and targeted therapeutics.[2][3]

Introduction: The Significance of Substituent Effects

The formylphenoxy)alkanoic acid scaffold combines several key features: a carboxylic acid for potential salt formation and hydrogen bonding, a chiral center introducing stereochemistry, an ether linkage common in bioactive molecules, and an aromatic aldehyde. The aldehyde is a particularly interesting functional group, capable of forming reversible covalent bonds with nucleophilic residues like cysteine or lysine in protein targets.[4]

The central thesis of this guide revolves around the powerful influence of the nitro group (—NO₂). As a potent electron-withdrawing group, it modulates the electronic environment of the entire molecule through both inductive and resonance effects.[5][6][7] This guide will dissect how this single chemical modification creates two distinct molecular entities with divergent properties and applications.

Comparative Physicochemical Properties

The addition of the nitro group significantly alters the molecule's physical and electronic characteristics. These changes have direct implications for solubility, membrane permeability, and molecular interactions.

Property	2-(2-Formylphenoxy)hexanoic acid	2-(2-formyl-4-nitrophenoxy)hexanoic acid	Rationale for Difference
Molecular Formula	C₁₃H₁₆O₄[8][9]	C₁₃H₁₅NO₆[10][11]	Addition of a nitro group (NO₂).
Molecular Weight	236.26 g/mol [8][9]	281.27 g/mol [10][11]	Increased mass from the added nitro group.
Predicted pKa	~3.09[12]	Lower than 3.09 (Predicted)	The electron-withdrawing nitro group stabilizes the carboxylate anion, increasing acidity.[13]
Predicted XLogP3	2.8[9]	2.6 - 2.95[11][14]	The polar nitro group can slightly decrease lipophilicity, though this effect can be complex.
Polar Surface Area (PSA)	63.60 Ų[9]	109.42 Ų[11][14]	The nitro group significantly increases the polar surface area, impacting cell permeability and solubility.
Appearance	Likely a white to off-white solid.	Typically a yellow solid.	The nitroaromatic chromophore often imparts a yellow color.

Key Insight: The most dramatic differences are seen in the molecular weight and, critically, the Polar Surface Area (PSA). The ~72% increase in PSA for the nitro-substituted compound suggests significantly different pharmacokinetic behavior, likely leading to lower passive membrane permeability and potentially higher aqueous solubility. Furthermore, the increased acidity of its carboxylic acid will alter its ionization state at physiological pH.

Synthesis and Mechanistic Considerations

Both compounds can be synthesized via a common pathway, highlighting how strategic planning is essential for accessing either derivative. The core reactions involve a nucleophilic substitution to form the ether bond, followed by formylation of the aromatic ring.

General Synthetic Workflow

Sources

• 2. Applications of biophysical techniques in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An update on the discovery and development of reversible covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. A nitro group (–NO2) effectively stabilizes a negative charge on ... | Study Prep in Pearson+ [pearson.com]
• 7. Which of the following reasons explain why p-nitrophenol is more acid - askIITians [askiitians.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-(2-Formyl-4-Nitrophenoxy)-Hexanoic Acid - SRIRAMCHEM [sriramchem.com]
• 11. 2-(2-Formyl-4-nitrophenoxy)hexanoic acid | C13H15NO6 | CID 11173557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-(2-ForMylphenoxy)hexanoic acid | 138320-27-1 [chemicalbook.com]
• 13. quora.com [quora.com]
• 14. echemi.com [echemi.com]

A Comparative Guide to the Reproducible Synthesis of 2-(2-Formylphenoxy)hexanoic Acid

Introduction: The Significance of 2-(2-Formylphenoxy)hexanoic Acid and the Imperative of Reproducible Synthesis

2-(2-Formylphenoxy)hexanoic acid is a bespoke organic molecule with significant potential in the fields of medicinal chemistry and materials science. Its unique trifunctional architecture, featuring a carboxylic acid, an aldehyde, and a substituted aromatic ether, makes it a valuable building block for the synthesis of complex heterocyclic scaffolds and novel polymeric materials. In the realm of drug development, such structures are often investigated for their potential as enzyme inhibitors or receptor modulators. Given its utility, the reliable and reproducible synthesis of 2-(2-Formylphenoxy)hexanoic acid is of paramount importance for researchers and process chemists.

This guide provides an in-depth, comparative analysis of two primary synthetic routes to 2-(2-Formylphenoxy)hexanoic acid. We will delve into the mechanistic underpinnings of each method, present detailed and validated experimental protocols, and critically evaluate their respective strengths and weaknesses with a focus on reproducibility, yield, and scalability. The objective is to equip researchers with the necessary knowledge to select and implement the most suitable synthetic strategy for their specific needs, ensuring consistent and reliable access to this important chemical entity.

Method 1: Two-Step Synthesis via Williamson Ether Synthesis and Subsequent Ester Hydrolysis

This approach is a classic and widely applicable strategy for the formation of the aryl ether bond, followed by the unmasking of the carboxylic acid functionality. It is a robust and generally high-yielding method, though it involves two distinct reaction steps.

Causality Behind Experimental Choices

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers.[1] It proceeds via an S(_N)2 mechanism, where a deprotonated alcohol (in this case, the phenoxide of salicylaldehyde) acts as a nucleophile to displace a halide from an alkyl halide (ethyl 2-bromohexanoate). The choice of a relatively non-polar, aprotic solvent like acetonitrile (MeCN) is crucial as it solvates the potassium carbonate and the phenoxide to a sufficient extent to allow the reaction to proceed, without overly stabilizing the nucleophile, which would decrease its reactivity.[2] Potassium carbonate (K(_2)CO(_3)) is a mild inorganic base, strong enough to deprotonate the phenolic hydroxyl group of salicylaldehyde but generally not basic enough to promote significant side reactions of the aldehyde or the ester.

The subsequent hydrolysis of the ethyl ester is most effectively carried out under basic conditions (saponification). The use of a base like lithium hydroxide or sodium hydroxide in a mixed aqueous/organic solvent system ensures the solubility of the ester and provides the hydroxide nucleophile for the irreversible hydrolysis of the ester to the carboxylate salt.[3] Acidification in the workup then protonates the carboxylate to yield the final carboxylic acid. Basic hydrolysis is generally preferred over acidic hydrolysis for esters as the reaction is irreversible, driving the reaction to completion.[4][5]

Experimental Protocols

Step 1a: Synthesis of Ethyl 2-bromohexanoate

This step is necessary if ethyl 2-bromohexanoate is not commercially available.

A detailed protocol for the synthesis of a similar compound, ethyl 2-fluorohexanoate from ethyl 2-bromohexanoate, is available and can be adapted. The synthesis of ethyl 2-bromohexanoate itself would typically involve the bromination of hexanoic acid followed by esterification.

Step 1b: Synthesis of Ethyl 2-(2-Formylphenoxy)hexanoate

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add salicylaldehyde (1.22 g, 10 mmol, 1.0 equiv), potassium carbonate (2.76 g, 20 mmol, 2.0 equiv), and acetonitrile (100 mL).

• Stir the suspension at room temperature for 15 minutes.

• Add ethyl 2-bromohexanoate (2.23 g, 10 mmol, 1.0 equiv) to the reaction mixture.

• Heat the mixture to reflux (approximately 82°C) and maintain for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude ethyl 2-(2-formylphenoxy)hexanoate. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 1c: Hydrolysis of Ethyl 2-(2-Formylphenoxy)hexanoate

• Dissolve the crude or purified ethyl 2-(2-formylphenoxy)hexanoate (10 mmol) in a mixture of tetrahydrofuran (THF, 50 mL) and water (25 mL) in a 250 mL round-bottom flask.

• Add lithium hydroxide monohydrate (0.84 g, 20 mmol, 2.0 equiv) to the solution.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours, monitoring the disappearance of the starting material by TLC.

• After the reaction is complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water (50 mL) and wash with diethyl ether (2 x 50 mL) to remove any unreacted starting material or non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.

• A white precipitate of 2-(2-formylphenoxy)hexanoic acid should form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Reproducibility and Potential Challenges

• Incomplete reaction in Step 1b: The reaction may be sluggish if the potassium carbonate is not finely powdered or if the acetonitrile is not anhydrous. Ensuring vigorous stirring and a moisture-free environment is key.

• Side reactions: While K(_2)CO(_3) is a mild base, prolonged reaction times at high temperatures could potentially lead to side reactions involving the aldehyde functionality.

• Incomplete hydrolysis in Step 1c: The hydrolysis can be slow if the ester is sterically hindered or if there is insufficient mixing between the aqueous and organic phases. Using a phase-transfer catalyst or a co-solvent like methanol can sometimes improve the reaction rate.

• Purification: The final product can often be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes.

Method 2: One-Step Direct Alkylation with 2-Bromohexanoic Acid

This method offers a more convergent approach, directly forming the target molecule in a single synthetic step. This can be advantageous in terms of time and resource efficiency.

Causality Behind Experimental Choices

The direct alkylation of a phenol with a halo-acid is a variation of the Williamson ether synthesis.[1] In this case, a stronger base is often required to deprotonate both the phenolic hydroxyl group and the carboxylic acid of the alkylating agent. However, with careful control of stoichiometry, a weaker base can be used to selectively deprotonate the more acidic phenol. The pKa of a phenol is typically around 10, while the pKa of a carboxylic acid is around 4-5.[6] Therefore, a base like potassium carbonate should preferentially deprotonate the phenol. The resulting phenoxide can then react with the 2-bromohexanoic acid. The choice of a polar aprotic solvent like dimethylformamide (DMF) is beneficial as it can dissolve the reactants and facilitate the S(_N)2 reaction.

Experimental Protocols

Step 2a: Synthesis of 2-Bromohexanoic Acid

This starting material can be synthesized from hexanoic acid using the Hell-Volhard-Zelinsky reaction.[7][8][9]

• In a fume hood, to a round-bottom flask equipped with a reflux condenser and a dropping funnel, add hexanoic acid (11.6 g, 100 mmol) and a catalytic amount of red phosphorus (0.1 g).

• Slowly add bromine (17.6 g, 110 mmol) from the dropping funnel. The reaction is exothermic and should be controlled by cooling in a water bath if necessary.

• After the addition is complete, heat the mixture to 80-90°C for 8-12 hours, or until the evolution of HBr gas ceases.

• Cool the reaction mixture and slowly add water to hydrolyze the acyl bromide intermediate.

• Extract the product with diethyl ether, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-bromohexanoic acid. Purification can be achieved by vacuum distillation.

Step 2b: Direct Alkylation of Salicylaldehyde

• To a 250 mL round-bottom flask, add salicylaldehyde (1.22 g, 10 mmol, 1.0 equiv), potassium carbonate (4.14 g, 30 mmol, 3.0 equiv), and dimethylformamide (DMF, 100 mL).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 2-bromohexanoic acid (1.95 g, 10 mmol, 1.0 equiv) in DMF (20 mL) dropwise to the reaction mixture.

• Heat the reaction to 80-100°C and stir for 24-48 hours, monitoring the reaction by TLC.

• After completion, cool the mixture and pour it into ice-water (500 mL).

• Acidify the aqueous mixture to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Reproducibility and Potential Challenges

• Competing Reactions: A significant challenge in this one-step method is the potential for the carboxylate of 2-bromohexanoic acid to act as a nucleophile, leading to side products. Using a sufficient excess of a weaker base like K(_2)CO(_3) aims to favor the deprotonation of the more acidic phenol.

• C-alkylation vs. O-alkylation: While O-alkylation of phenols is generally favored, some C-alkylation on the aromatic ring can occur, especially at higher temperatures.[4][10]

• Workup and Purification: The purification of the final product can be challenging due to the presence of unreacted starting materials and potential side products. Acid-base extraction can be a useful technique to separate the desired carboxylic acid from neutral and basic impurities.

Comparison of Synthesis Methods

Parameter	Method 1: Two-Step Synthesis	Method 2: One-Step Synthesis
Number of Steps	2 (plus synthesis of starting material if needed)	1 (plus synthesis of starting material if needed)
Overall Yield	Generally higher and more reliable	Potentially lower and more variable
Reproducibility	High, as each step is well-defined and optimized.	Moderate, more sensitive to reaction conditions.
Reaction Time	Longer overall due to two separate reactions.	Potentially shorter if the single step is efficient.
Purification	Intermediate purification can lead to a cleaner final product.	Can be more challenging due to a mixture of products.
Scalability	Generally straightforward to scale up.	May require more optimization for large-scale synthesis.

Visualization of Synthetic Workflows

Caption: Comparative workflows for the synthesis of 2-(2-Formylphenoxy)hexanoic acid.

Conclusion and Recommendations

Both synthetic routes presented in this guide offer viable pathways to 2-(2-Formylphenoxy)hexanoic acid.

• Method 1 (Two-Step Synthesis) is recommended for researchers seeking the highest degree of reproducibility and a more predictable outcome, especially for initial small-scale syntheses. The stepwise approach allows for the isolation and characterization of the intermediate ester, which can simplify troubleshooting and ensure the purity of the final product.

• Method 2 (One-Step Synthesis) presents an attractive option for its convergency and potential for time and resource savings. However, it requires more careful optimization of reaction conditions to maximize the yield of the desired product and minimize the formation of byproducts. This method may be more suitable for researchers who have already established a baseline understanding of the reaction and are looking to streamline their synthetic process.

Ultimately, the choice of method will depend on the specific priorities of the researcher, including the desired scale of the synthesis, the available resources, and the acceptable level of process optimization required. By understanding the underlying principles and potential challenges of each approach, scientists can make an informed decision to reliably produce 2-(2-Formylphenoxy)hexanoic acid for their research and development endeavors.

References

• O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution. (2025). ResearchGate. [Link]

• Selective O-alkylation of Phenol Using Dimethyl Ether. (2022). Semantic Scholar. [Link]

• Hell–Volhard–Zelinsky halogenation. Wikipedia. [Link]

• The Versatility of 2-Bromohexanoic Acid in Organic Synthesis. Dayang Chem. [Link]

• The Hell–Volhard–Zelinsky Reaction. (2025). Master Organic Chemistry. [Link]

• hydrolysis of esters. Chemguide. [Link]

• US5387713A - Process for purification of carboxylic acids.

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• Ester to Acid - Common Conditions. Denovosyn. [Link]

• 2-(2-Formylphenoxy)hexanoic acid. PubChem. [Link]

• Hell-Volhard-Zelinsky Reaction. NROChemistry. [Link]

• 2-bromohexanoyl chloride. Organic Syntheses. [Link]

• Selective alkylation of carboxylic acid versus phenol. (2015). Chemistry Stack Exchange. [Link]

• Basic Hydrolysis of Esters (Saponification). (2022). Master Organic Chemistry. [Link]

• Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. Organic & Biomolecular Chemistry. [Link]

• Which of following ethers cannot be made by a Williamson ether synthesis?. Pearson. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• O-Alkylation of Salicylaldehyde with Ethyl Bromoacetate and Subsequent Dehydrative Annulation. ChemSpider Synthetic Pages. [Link]

• Hell-Volhard-Zelinsky Reaction. (2020). YouTube. [Link]

• 2-bromohexanoic acid. ChemSynthesis. [Link]

• The Hydrolysis of Esters. (2023). Chemistry LibreTexts. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 8. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 2-(2-Formylphenoxy)hexanoic Acid: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the benchtop to the responsible management of chemical waste. This guide provides a detailed protocol for the proper disposal of 2-(2-Formylphenoxy)hexanoic acid, ensuring the safety of laboratory personnel and the protection of our environment. This document is designed to be a practical, in-depth resource, moving beyond mere compliance to foster a culture of safety and scientific excellence.

Understanding the Hazard Profile of 2-(2-Formylphenoxy)hexanoic Acid

The molecule incorporates three key functional groups: a carboxylic acid, an aromatic ether (phenoxy), and an aldehyde. This combination dictates its chemical reactivity and toxicological profile.

GHS Hazard Classification:

Based on available supplier information, 2-(2-Formylphenoxy)hexanoic acid is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

This classification necessitates the use of appropriate Personal Protective Equipment (PPE) at all times.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation or damage.
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact, which can cause irritation.
Body Protection	A standard laboratory coat.	Prevents contamination of personal clothing.
Respiratory	To be used in a well-ventilated area or under a chemical fume hood. A respirator may be required for large spills.	Minimizes the inhalation of vapors or aerosols that can cause respiratory irritation.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2-(2-Formylphenoxy)hexanoic acid involves a multi-step process designed to mitigate its hazardous properties before it enters the official waste stream. The following workflow provides a logical and safe approach.

Caption: Disposal workflow for 2-(2-Formylphenoxy)hexanoic acid.

In-Laboratory Pre-treatment: Mitigating Hazards at the Source

Due to the presence of the aldehyde functional group, which can be reactive, a pre-treatment step to oxidize the aldehyde to a less hazardous carboxylic acid is strongly recommended. This aligns with the principles of waste minimization and hazard reduction at the source.[1]

Experimental Protocol: Oxidation of the Aldehyde Group

• Objective: To convert the formyl group of 2-(2-Formylphenoxy)hexanoic acid to a carboxyl group, thereby reducing its reactivity and potential toxicity.

• Materials:

  • Waste solution of 2-(2-Formylphenoxy)hexanoic acid.

  • Potassium permanganate (KMnO₄) solution (5% w/v in water).

  • Sodium bisulfite (NaHSO₃).

  • Stir plate and stir bar.

  • Appropriate reaction vessel (e.g., beaker or flask).

  • pH paper or pH meter.

• Procedure:

  • Ensure you are wearing all required PPE and are working in a chemical fume hood.

  • Place the waste solution containing 2-(2-Formylphenoxy)hexanoic acid in the reaction vessel and begin stirring.

  • Slowly add the 5% potassium permanganate solution dropwise. A color change from purple to brown (manganese dioxide precipitate) will be observed as the reaction proceeds.

  • Continue adding the permanganate solution until a faint, persistent purple color remains, indicating that the oxidation is complete.

  • Quench the excess potassium permanganate by adding solid sodium bisulfite in small portions until the purple color disappears and the solution becomes colorless or pale yellow.

  • The resulting solution now contains the corresponding dicarboxylic acid, which is generally less volatile and toxic than the parent aldehyde.

Following oxidation, the acidic nature of the solution should be neutralized.

Experimental Protocol: Neutralization

• Objective: To adjust the pH of the acidic waste to a neutral range (typically 6-8) before final disposal.

• Materials:

  • Oxidized waste solution.

  • Sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution (1M).

  • Stir plate and stir bar.

  • pH paper or pH meter.

• Procedure:

  • Continue stirring the oxidized waste solution.

  • Slowly add sodium bicarbonate or 1M sodium hydroxide solution. Be cautious as the addition of bicarbonate to an acidic solution will cause gas evolution (CO₂).

  • Monitor the pH of the solution periodically.

  • Continue adding the base until the pH is within the neutral range (6-8).

Waste Container Selection, Labeling, and Storage

Proper containment and labeling are critical for ensuring the safety of all personnel who may come into contact with the waste.

Container Selection:

• Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, that is compatible with the waste.

• Ensure the container has a secure, leak-proof cap.

• Do not overfill the container; leave at least 10% headspace to allow for expansion.

Labeling:

The waste container must be clearly labeled with the following information:

• The words "HAZARDOUS WASTE".

• The full chemical name: "Treated 2-(2-Formylphenoxy)hexanoic acid waste" or, if untreated, "2-(2-Formylphenoxy)hexanoic acid waste".

• A list of all components in the container, including water and any neutralizing agents.

• The approximate concentration of each component.

• The date the waste was first added to the container.

• The appropriate hazard pictograms (e.g., corrosive, irritant).

Temporary Storage:

• Store the waste container in a designated Satellite Accumulation Area (SAA) that is near the point of generation.

• The SAA should be a secondary containment unit (e.g., a chemical-resistant tray) to contain any potential leaks or spills.

• Ensure the SAA is located in a well-ventilated area, away from incompatible materials.

EPA Waste Classification

Based on its characteristics, waste containing 2-(2-Formylphenoxy)hexanoic acid would likely be classified under the following EPA waste codes:

• D002 (Corrosivity): Due to the carboxylic acid functional group, the untreated waste is likely to be corrosive.

• D-listed waste for toxicity: If the compound is determined to be toxic by the Toxicity Characteristic Leaching Procedure (TCLP), it would also carry a D-code for toxicity.

It is the responsibility of the waste generator to make a definitive waste determination. Consult with your institution's Environmental Health and Safety (EHS) department for guidance on proper waste code assignment.

Final Disposal Procedures

• Never dispose of 2-(2-Formylphenoxy)hexanoic acid, either treated or untreated, down the drain.

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Provide the EHS department with a completed hazardous waste manifest, accurately detailing the contents of the waste container.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research is conducted with the utmost responsibility.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• UBC Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]

• Washington State Department of Ecology. (2024). Focus on: Treatment by Aldehyde Deactivation. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. (29 CFR 1910.1450). Retrieved from [Link]

Sources

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

A Researcher's Guide to Safe Handling: Personal Protective Equipment for 2-(2-Formylphenoxy)hexanoic acid

As researchers and drug development professionals, our work with novel chemical entities demands a rigorous, proactive approach to safety. This guide provides essential, in-depth technical instruction for handling 2-(2-Formylphenoxy)hexanoic acid (CAS No. 138320-27-1), a compound for which specific hazard data is not widely available.[1][2][3] In the absence of a formal Safety Data Sheet (SDS), this document synthesizes safety protocols based on a structural analysis of its constituent functional groups: a carboxylic acid, an aromatic aldehyde, and a phenoxy ether. Our primary objective is to build a self-validating system of safety that protects laboratory personnel through a deep understanding of chemical causality.

Hazard Analysis by Functional Group Analogy

2-(2-Formylphenoxy)hexanoic acid is a complex molecule. To establish a reliable safety profile, we must deconstruct it and assess the risks associated with each functional group, drawing parallels from well-documented analogous compounds.

• Carboxylic Acid Moiety (-COOH): The hexanoic acid portion of the molecule dictates its acidic properties. Carboxylic acids, particularly short-chain ones, are known corrosives that can cause severe skin burns and serious eye damage.[4][5][6] Safety protocols for compounds like hexanoic acid and formic acid mandate the use of protective gloves, clothing, and eye/face protection to prevent contact.[5] Ingestion can cause burns to the mouth, throat, and stomach.[4]

• Aromatic Aldehyde Moiety (-CHO): The formyl group attached to the phenoxy ring is an aldehyde. Aldehydes as a class are reactive, can be irritating to the skin and respiratory tract, and may cause allergic skin reactions.[7][8] A close structural analog, 2-Formylphenoxyacetic acid, is classified as a skin and eye irritant that may cause respiratory irritation.[9] Inhalation of aldehyde vapors should be avoided, often necessitating work in a well-ventilated area or under a chemical fume hood.[7][10][11]

• Phenoxy Ether Moiety (C₆H₅O-R): The phenoxy group itself contributes to the overall chemical properties. Related compounds like phenoxyacetic acid are also known to cause skin and eye irritation.

Based on this analysis, 2-(2-Formylphenoxy)hexanoic acid should be handled as, at minimum, a substance that is corrosive to skin and eyes, a potential skin sensitizer, and a respiratory irritant.

Hazard Attribute	Predicted GHS Classification (H-Statement)	Justification Based on Analogous Compounds
Acute Oral Toxicity	Warning: H302 - Harmful if swallowed	Based on 2-Formylphenoxyacetic acid.[9]
Skin Corrosion/Irritation	Danger: H314 - Causes severe skin burns and eye damage	Based on hexanoic acid.[6]
Eye Damage/Irritation	Danger: H318 - Causes serious eye damage	Based on hexanoic acid.[6]
Respiratory Irritation	Warning: H335 - May cause respiratory irritation	Based on 2-Formylphenoxyacetic acid and general aldehyde properties.[9]

Core Directive: Personal Protective Equipment (PPE) Protocol

All handling of 2-(2-Formylphenoxy)hexanoic acid, regardless of scale, must be conducted within a certified chemical fume hood to mitigate inhalation risks.[4] The following PPE is mandatory for all routine procedures.

• Hand Protection:

  • Glove Type: Nitrile or butyl rubber gloves are required. Latex gloves are not suitable as they provide insufficient protection against many aldehydes and organic acids.[7]

  • Protocol: Double-gloving is recommended. This practice provides a critical buffer; if the outer glove is contaminated, it can be removed without exposing the skin. Always inspect gloves for tears or pinholes before use. Change gloves immediately if contamination is suspected.[12]

• Eye and Face Protection:

  • Minimum Requirement: Splash-proof chemical safety goggles are mandatory at all times.

  • Required for Transfer/High-Risk Operations: When transferring solutions, working with quantities greater than a few milliliters, or if there is any increased risk of splashing, a full-face shield must be worn in addition to safety goggles.[12][13]

• Body Protection:

  • A flame-resistant lab coat is required and must be fully fastened.[12]

  • For larger scale operations (>50 mL), an impervious chemical-resistant apron should be worn over the lab coat to provide an additional barrier against spills.[12]

  • Ensure legs and feet are fully covered with long pants and closed-toe shoes.

Operational Plan: Risk-Based PPE Escalation

The level of PPE must be escalated based on the specific procedure and the associated increase in risk. The following diagram outlines the decision-making process for PPE selection.

Caption: PPE selection workflow based on procedural risk.

Emergency and Disposal Plans

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][14] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Call a poison center or doctor if you feel unwell.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Spill Response:

• Small Spills (Solid): For small solid spills, dampen the material with water to prevent dust generation, then carefully transfer to a suitable container for disposal.[14]

• Small Spills (Liquid): Absorb with an inert, non-combustible material such as sand or diatomaceous earth.[15] Do not use combustible materials like paper towels without first neutralizing.

• Large Spills: Evacuate the area immediately. Do not attempt to clean up a large spill. Contact your institution's environmental health and safety (EHS) department.

• Decontamination: Clean the spill area thoroughly with a soap and water solution.[14]

Waste Disposal:

• All waste containing 2-(2-Formylphenoxy)hexanoic acid must be collected in a designated, properly labeled, and sealed hazardous waste container.

• Dispose of the waste through your institution's EHS-approved chemical waste program. Do not pour down the drain.[15] The compound should be classified as non-halogenated organic acid waste.

By adhering to this comprehensive guide, researchers can confidently handle 2-(2-Formylphenoxy)hexanoic acid, ensuring a safe and controlled laboratory environment that prioritizes personal and collective well-being.

References

• Safety Data Sheet: 2-Ethylhexanoic acid. Carl ROTH.

• SAFETY DATA SHEET - Hexanoic acid. Fisher Scientific.

• Hexanoic acid, 2-ethyl-: Human health tier II assessment. Australian Government Department of Health: National Industrial Chemicals Notification and Assessment Scheme (NICNAS). 2013-09-12.

• Working safely with corrosive substances. Seton UK. 2022-08-17.

• 3,3'-(1,4-phenylene)bis-2-propenoic acid - Report. CAMEO Chemicals, NOAA.

• What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals? Homework.Study.com.

• SAFETY DATA SHEET - hexanoic acid. Sigma-Aldrich. 2024-03-22.

• Formic acid - Hazardous Substance Fact Sheet. New Jersey Department of Health.

• Safety Data Sheet: Hexanoic acid. Chemos GmbH & Co.KG.

• 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851. PubChem, National Center for Biotechnology Information.

• 2-(2-Propan-2-ylphenoxy)hexanoic acid | C15H22O3 | CID 113373444. PubChem, National Center for Biotechnology Information.

• SAFETY DATA SHEET - XI ALDEHYDE. The John D. Walsh Company.

• Safe Handling of Corrosive Chemicals. The Chemistry Blog. 2024-06-05.

• Managing Corrosive Substances: Safety Protocols for Businesses. DENIOS.

• 2-(2-Formylphenoxy)hexanoic acid | 138320-27-1. BLD Pharm.

• SAFETY DATA SHEET - Aldehydes, n.o.s. Sigma-Aldrich. 2025-11-06.

• SAFETY DATA SHEET - phenoxyacetic acid. Sigma-Aldrich. 2024-09-07.

• PHENOXIES. Nufarm.

• SAFETY DATA SHEET - Hexanoic acid. Sigma-Aldrich. 2024-09-07.

• Aldehydes: What We Should Know About Them. MDPI.

• Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. Unknown Source.

• Acetic acid, 2-(2-formylphenoxy)- | C9H8O4 | CID 46533. PubChem, National Center for Biotechnology Information.

• Environmental Aldehyde Sources and the Health Implications of Exposure. PMC, NIH.

• Hexanoic acid, 2-ethylhexyl ester | C14H28O2 | CID 85994. PubChem, National Center for Biotechnology Information.

• SAFETY DATA SHEET - 1H-Indole-2-carboxylic acid. Fisher Scientific.

• Corrosives Safety Guideline. Duke Occupational & Environmental Safety Office.

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated.

• 2-Formylphenoxyacetic acid 97 | 6280-80-4. Sigma-Aldrich.

• Hexanoic acid, 2-ethyl-, hexyl ester | C14H28O2 | CID 89379. PubChem, National Center for Biotechnology Information.

• 2-(2-FORMYLPHENOXY)HEXANOIC ACID. FDA Global Substance Registration System (GSRS).

Sources

• 1. 2-(2-Formylphenoxy)hexanoic acid | C13H16O4 | CID 17908851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 138320-27-1|2-(2-Formylphenoxy)hexanoic acid|BLD Pharm [bldpharm.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]
• 6. chemos.de [chemos.de]
• 7. homework.study.com [homework.study.com]
• 8. Environmental Aldehyde Sources and the Health Implications of Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acetic acid, 2-(2-formylphenoxy)- | C9H8O4 | CID 46533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. johndwalsh.com [johndwalsh.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. safety.duke.edu [safety.duke.edu]
• 13. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
• 14. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. carlroth.com [carlroth.com]